5-Phenethyl-1H-[1,2,4]triazol-3-ylamine

• CAS: 76955-91-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

This technical guide provides a comprehensive overview of a modern and efficient method for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, a valuable building block for researchers, scientists, and drug development professionals. The presented methodology is based on the direct condensation of a carboxylic acid with aminoguanidine, a route noted for its efficiency and applicability to a range of substituted triazoles.

Introduction

3-Amino-5-substituted-1H-1,2,4-triazoles are a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities. The synthesis of the target molecule, 5-Phenethyl-1H-triazol-3-ylamine, can be efficiently achieved through a microwave-assisted one-pot reaction. This approach offers advantages in terms of reaction time and yield compared to more traditional multi-step methods.

Synthetic Pathway

The synthesis of 5-Phenethyl-1H-triazol-3-ylamine is accomplished via the acid-catalyzed condensation of 3-phenylpropanoic acid with aminoguanidine bicarbonate. This reaction proceeds under microwave irradiation, which facilitates the cyclization to the desired triazole.

Experimental Protocol

The following protocol is adapted from a general method for the synthesis of 5-substituted 3-amino-1,2,4-triazoles.[1][2]

Materials:

• 3-Phenylpropanoic acid

• Aminoguanidine bicarbonate

• Hydrochloric acid (37% solution)

• Microwave synthesis reactor

Procedure:

• In a suitable microwave reaction vial, combine aminoguanidine bicarbonate (1.0 mmol) and a 37% solution of hydrochloric acid (1.2 mmol).

• Stir the mixture for a designated period to form aminoguanidine hydrochloride in situ.

• Add 3-phenylpropanoic acid (1.0 mmol) to the reaction mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a specified temperature and for a specific duration to drive the condensation and cyclization.

• After the reaction is complete, cool the vial to room temperature.

• The resulting product can be isolated and purified using standard laboratory techniques such as recrystallization or column chromatography.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 5-substituted 3-amino-1,2,4-triazoles based on the described methodology.[1]

5-Substituent	Yield (%)	Melting Point (°C)
Ethyl	86	132-134
Phenyl	85	185-187

Note: The data for the phenethyl-substituted product is not explicitly provided in the cited literature but is expected to be comparable based on the general applicability of the method.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis and purification of 5-Phenethyl-1H-triazol-3-ylamine.

References

• 1. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Phenethyl-1H-triazol-3-ylamine

This technical guide provides a comprehensive overview of the known chemical properties, synthesis, and potential biological significance of 5-Phenethyl-1H-triazol-3-ylamine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in the therapeutic potential of novel heterocyclic compounds.

Chemical Properties

Table 1: Physicochemical Properties of 5-Phenethyl-1H-triazol-3-ylamine

Property	Value
Molecular Formula	C₁₀H₁₂N₄
Molecular Weight	188.23 g/mol [1]
Melting Point	Not Available
Boiling Point	Not Available
Solubility	Not Available
pKa	Not Available

Synthesis

A specific, detailed experimental protocol for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine is not explicitly described in the reviewed literature. However, a general and plausible synthetic route can be proposed based on established methods for the synthesis of 3-amino-5-substituted-1,2,4-triazoles. A common approach involves the cyclization of an appropriate acylguanidine derivative.

Proposed Experimental Protocol: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

This protocol is a generalized procedure and may require optimization.

Step 1: Synthesis of 3-phenylpropanoylguanidine

• To a solution of 3-phenylpropanoic acid (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1 equivalents) and an amine base like triethylamine or N,N-diisopropylethylamine (DIPEA) (1.2 equivalents).

• Stir the mixture at room temperature for 15-30 minutes.

• Add guanidine hydrochloride (1.5 equivalents) and continue stirring at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (if DCC is used).

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-phenylpropanoylguanidine.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Step 2: Cyclization to 5-Phenethyl-1H-triazol-3-ylamine

• Dissolve the purified 3-phenylpropanoylguanidine (1 equivalent) in a suitable high-boiling solvent such as N,N-dimethylformamide (DMF) or ethylene glycol.

• Add a catalytic amount of a base, for example, sodium ethoxide or potassium carbonate.

• Heat the reaction mixture at an elevated temperature (typically 120-160 °C) for several hours.

• Monitor the cyclization reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to obtain crude 5-Phenethyl-1H-triazol-3-ylamine.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

References

• 1. chemscene.com [chemscene.com]

An In-depth Technical Guide to 5-Phenethyl-1H-triazol-3-ylamine and Its Analogs

CAS Number: 76955-91-4

This technical guide provides a comprehensive overview of 5-Phenethyl-1H-triazol-3-ylamine, a heterocyclic organic compound featuring a 1,2,4-triazole core. Due to the limited availability of specific experimental data for this exact molecule, this guide also incorporates detailed information on closely related phenethyl-substituted 1,2,4-triazole derivatives to offer valuable insights for researchers, scientists, and drug development professionals. The 1,2,4-triazole scaffold is a prominent feature in many pharmacologically active compounds, exhibiting a wide range of biological activities.

Chemical and Physical Properties

While specific experimental data for 5-Phenethyl-1H-triazol-3-ylamine is not extensively documented in publicly available literature, the general properties of related 3-amino-1,2,4-triazole derivatives can be inferred. These compounds are typically crystalline solids with good stability. The presence of the amino group and the triazole ring imparts a polar character to the molecule, influencing its solubility and potential for hydrogen bonding, which is a critical factor in biological interactions.

Synthesis Protocols

The synthesis of 3-amino-1,2,4-triazoles can be achieved through various established chemical pathways. A common and efficient method involves the cyclization of thiosemicarbazide derivatives. Below is a representative experimental protocol for the synthesis of a related compound, 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols, which can be adapted for the synthesis of the title compound.

Experimental Protocol: Synthesis of 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols

This protocol describes the synthesis of 4-substituted-5-phenethyl-4H-1,2,4-triazole-3-thiols, which are precursors that can be chemically modified to yield the corresponding 3-amino derivatives.

Materials:

• 3-Phenylpropanoic acid

• Hydrazine hydrate

• Carbon disulfide

• Appropriate alkyl or aryl isothiocyanate

• Ethanol

• Potassium hydroxide

Procedure:

• Synthesis of Potassium 3-(3-phenylpropanoyl)hydrazine-1-carbodithioate: To a solution of potassium hydroxide in ethanol, carbon disulfide is added dropwise at a low temperature. To this mixture, a solution of 3-phenylpropanohydrazide (synthesized from 3-phenylpropanoic acid and hydrazine hydrate) in ethanol is added. The reaction mixture is stirred for several hours until the formation of a precipitate is complete. The resulting potassium salt is filtered, washed with ether, and dried.

• Synthesis of 4-R-3-(3-phenylpropanoyl)thiosemicarbazide: The potassium salt from the previous step is reacted with the desired alkyl or aryl isothiocyanate in an aqueous solution. The reaction mixture is stirred at room temperature to yield the corresponding thiosemicarbazide derivative.

• Cyclization to 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiol: The thiosemicarbazide derivative is then subjected to cyclization by refluxing in an aqueous solution of a base, such as sodium hydroxide. The reaction mixture is then cooled and acidified to precipitate the final product, 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiol. The product is then filtered, washed with water, and recrystallized from a suitable solvent like ethanol.[1]

Synthesis Workflow Diagram

Caption: A workflow diagram for the synthesis of 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols.

Biological Activities and Quantitative Data

While specific quantitative data for 5-Phenethyl-1H-triazol-3-ylamine is scarce, extensive research on related 1,2,4-triazole derivatives has demonstrated a broad spectrum of biological activities, including antioxidant, anticancer, and antimicrobial properties.

Antioxidant Activity

A study on a series of novel 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols evaluated their antioxidant activity using an in vitro method of non-enzymatic initiation of lipid peroxidation.[1] The results, measured as the percentage reduction of thiobarbituric acid reactive substances (TBARS), are summarized below.

Compound	Substituent (R)	Antioxidant Activity (% reduction of TBARS)
1	-H	33.06%
2	-C2H5	Not specified
3	-C3H7	27.04%
4	-C6H5	2.49%
5	-C6H4-CH3 (p)	32.40%
6	-C6H4-Cl (p)	12.04%
7	-C6H4-Br (p)	18.06%
8	-C6H4-OCH3 (p)	Not specified
9	-C6H4-NO2 (p)	15.05%
10	-CH2-C6H5	32.40%
11	-CH2-CH=CH2	20.07%
12	-C(CH3)3	25.08%
13	-cyclo-C6H11	2.49%
Ascorbic Acid (Standard)	-	35.12%

Anticancer Activity

Numerous studies have highlighted the anticancer potential of 1,2,4-triazole derivatives. For instance, a series of 4,5-bis(substituted phenyl)-4H-1,2,4-triazol-3-amine compounds were synthesized and evaluated for their in vitro anti-lung cancer activity. Several of these compounds exhibited potent cytotoxic activities with IC50 values in the low micromolar range.

Antimicrobial Activity

The 1,2,4-triazole scaffold is a key component in several clinically used antifungal drugs. Various derivatives have been synthesized and tested against a range of bacterial and fungal strains, often showing promising minimum inhibitory concentrations (MICs).

Mechanism of Action

The precise mechanism of action for 5-Phenethyl-1H-triazol-3-ylamine is not well-defined. However, the broader class of 3-amino-1,2,4-triazole compounds is known to exert its biological effects through various mechanisms. For example, the parent compound, 3-amino-1,2,4-triazole (amitrole), is known to be a competitive inhibitor of imidazoleglycerol-phosphate dehydratase, an enzyme involved in histidine biosynthesis in yeast and other organisms.[2] In other systems, it has been shown to inhibit protein synthesis on mitoribosomes.[3] The diverse biological activities of 1,2,4-triazole derivatives suggest that their mechanisms of action are likely varied and depend on the specific substitutions on the triazole ring.

Potential Signaling Pathway Involvement

While a specific signaling pathway for 5-Phenethyl-1H-triazol-3-ylamine has not been elucidated, based on the known activities of related compounds, several pathways could be implicated in its biological effects. For instance, the antioxidant properties suggest an interaction with pathways involved in oxidative stress, such as the Nrf2-KEAP1 pathway. The anticancer activities of related compounds often involve the induction of apoptosis, which could be mediated through the intrinsic or extrinsic apoptotic pathways, potentially involving the regulation of Bcl-2 family proteins and caspases.

Logical Relationship Diagram for Potential Biological Activities

Caption: Potential biological activities of 5-Phenethyl-1H-triazol-3-ylamine and their logical relationships.

Conclusion

5-Phenethyl-1H-triazol-3-ylamine belongs to the pharmacologically significant class of 1,2,4-triazole derivatives. While specific data for this compound is limited, the available information on its analogs suggests potential for a range of biological activities, including antioxidant, anticancer, and antimicrobial effects. This technical guide provides a foundation for researchers and drug development professionals interested in exploring the therapeutic potential of this and related compounds. Further investigation is warranted to fully characterize its biological profile and elucidate its precise mechanisms of action.

References

• 1. Synthesis and antioxidant properties of some new 5-phenethyl-3-thio-1,2,4-triazoles [pharmacia.pensoft.net]
• 2. 3-Amino-1,2,4-triazole - Wikipedia [en.wikipedia.org]
• 3. 3-Amino-1,2,4-triazole is an inhibitor of protein synthesis on mitoribosomes in Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Phenethyl-1H-triazol-3-ylamine: A Technical Overview of a Scaffold with Latent Biological Potential

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the biological activity of 5-Phenethyl-1H-triazol-3-ylamine (CAS No. 76955-91-4). Despite the keen interest in the 1,2,4-triazole scaffold in medicinal chemistry, a comprehensive search of the scientific literature reveals a notable absence of specific biological activity data for this particular compound. However, the broader class of 1,2,4-triazol-3-amine derivatives has been the subject of extensive research, demonstrating a wide range of pharmacological activities. This document serves to summarize the known biological landscape of structurally related compounds, offering a predictive insight into the potential therapeutic applications of 5-Phenethyl-1H-triazol-3-ylamine and a framework for its future investigation.

The 1,2,4-Triazole Core: A Privileged Scaffold in Drug Discovery

The 1,2,4-triazole ring is a key structural motif found in numerous clinically approved drugs and investigational molecules. Its prevalence stems from its unique physicochemical properties, including its ability to participate in hydrogen bonding, its metabolic stability, and its capacity to serve as a versatile scaffold for the presentation of various pharmacophoric elements. Derivatives of 1,2,4-triazole have been reported to exhibit a remarkable diversity of biological activities.

Biological Activities of 1,2,4-Triazol-3-amine Derivatives

While specific data for 5-Phenethyl-1H-triazol-3-ylamine is not available, extensive research on analogous compounds provides a strong rationale for investigating its biological potential. The following table summarizes the activities observed in structurally related 1,2,4-triazole derivatives.

Biological Activity	Examples of Active Scaffolds	Potential Therapeutic Areas
Antimicrobial	Substituted 3-amino-1,2,4-triazoles	Infectious Diseases
Antifungal	1,2,4-triazole derivatives containing amino acid fragments	Mycoses
Antiviral	1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines	Viral Infections
Anticancer	5-[(3'-aralkyl amido/imidoalkyl) phenyl]-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines	Oncology
Antioxidant	4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols	Diseases associated with oxidative stress
Enzyme Inhibition	5-benzyl-3-pyridyl-1H-1,2,4-triazole derivatives (Xanthine Oxidase inhibitors)	Gout, Hyperuricemia

Proposed Investigative Workflow for 5-Phenethyl-1H-triazol-3-ylamine

Given the absence of biological data, a systematic evaluation of 5-Phenethyl-1H-triazol-3-ylamine is warranted. The following workflow outlines a potential research plan for elucidating its pharmacological profile.

Proposed workflow for the biological evaluation of 5-Phenethyl-1H-triazol-3-ylamine.

General Structure of Bioactive 1,2,4-Triazol-3-amine Derivatives

The following diagram illustrates the general chemical structure of the 1,2,4-triazol-3-amine scaffold and indicates common points of substitution that have been explored in the literature to modulate biological activity. The phenethyl group at position 5 in the target compound is a specific instance of the R1 substituent.

An In-depth Technical Guide on 5-Phenethyl-1H-triazol-3-ylamine Derivatives and Analogs

This technical guide provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships of 5-phenethyl-1H-triazol-3-ylamine derivatives and their analogs. The content is intended for researchers, scientists, and professionals in the field of drug development.

Core Concepts and Synthesis

The 1,2,4-triazole and 1,2,3-triazole moieties are significant heterocyclic scaffolds in medicinal chemistry, known to be present in a wide array of therapeutic agents.[1][2] The incorporation of a phenethyl group at the 5-position of the triazole ring, coupled with an amine at the 3-position, creates a versatile chemical scaffold for developing novel bioactive compounds. Various synthetic strategies have been developed to access these derivatives, often involving multi-step reaction sequences.

A common synthetic route to 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols has been described, which can serve as key intermediates for further derivatization.[3] Additionally, one-pot synthesis methods for 3-amino-1,2,4-triazole derivatives have been developed using biodegradable and non-toxic solvents like choline chloride/urea.[4] For the 1,2,3-triazole isomers, the Buchwald–Hartwig cross-coupling reaction has been effectively utilized to synthesize 5-(het)arylamino-1,2,3-triazole derivatives.[5] Another powerful method for the synthesis of 1,2,3-triazole derivatives is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a key example of "click chemistry".[6]

Biological Activities and Therapeutic Potential

Derivatives of the 5-phenethyl-1H-triazol-3-ylamine core have demonstrated a broad spectrum of pharmacological activities. These include antioxidant, antiviral, antibacterial, and enzyme inhibitory effects.

Enzyme Inhibition

A significant area of investigation for these compounds is their role as enzyme inhibitors. For instance, certain 1,2,3-triazole derivatives have been identified as inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), an important target in cancer immunotherapy.[7] Molecular docking studies have suggested that the 1,2,3-triazole group can interact with the heme iron of the IDO1 enzyme.[7] Furthermore, 5-benzyl-3-pyridyl-1H-1,2,4-triazole derivatives have been synthesized and evaluated as inhibitors of xanthine oxidase (XO), an enzyme implicated in gout.[8] Azinane-triazole based derivatives have also been shown to be potent inhibitors of acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase, suggesting their potential in the treatment of Alzheimer's disease and diabetes.[9]

Antimicrobial and Antiviral Activity

The triazole scaffold is a well-established pharmacophore in antimicrobial agents. Various 1,2,4-triazole derivatives have been reported to possess antibacterial and antifungal properties.[10][11] Additionally, biheterocyclic compounds incorporating a triazole moiety have been investigated for their antiviral activity against viruses such as Japanese encephalitis virus (JEV) and herpes simplex virus-1 (HSV-1).[1]

Antioxidant Activity

Novel derivatives of 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols have been synthesized and evaluated for their antioxidant properties, with some compounds showing more potent activity than existing antioxidants in in-vitro assays.[3]

Quantitative Data Summary

The following tables summarize the quantitative biological data for selected 5-phenethyl-1H-triazol-3-ylamine derivatives and analogs.

Compound ID	Target Enzyme	IC50 (µM)	Reference
1h	Xanthine Oxidase	0.16	[8]
3a	Indoleamine 2,3-dioxygenase 1 (IDO1)	0.75	[7]
12d	Acetylcholinesterase (AChE)	0.73 ± 0.54	[9]
12m	Acetylcholinesterase (AChE)	0.017 ± 0.53	[9]
12d	Butyrylcholinesterase (BChE)	19.35 ± 1.28	[9]
12m	Butyrylcholinesterase (BChE)	0.038 ± 0.50	[9]
12d	α-glucosidase	36.74 ± 1.24	[9]

Compound ID	Virus	50% Cytotoxic Concentration (CT50)	50% Effective Concentration (EC50)	Therapeutic Index (TI)	Reference
6a-d	Japanese Encephalitis Virus (JEV)	>100 µg/ml	Not specified	Not specified	[1]
6a-d	Herpes Simplex Virus-1 (HSV-1)	>100 µg/ml	Not specified	Not specified	[1]

Experimental Protocols

General Synthesis of 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols[3]

A mixture of the corresponding acyl-thiosemicarbazide and an aqueous solution of sodium hydroxide is refluxed. After cooling, the solution is acidified with a suitable acid. The resulting precipitate is then filtered, washed with water, and recrystallized from an appropriate solvent to yield the desired 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiol.

General Procedure for Buchwald–Hartwig Cross-Coupling[5]

A mixture of the 5-amino or 5-halo-1,2,3-triazole, the corresponding (het)aryl halide or amine, a palladium catalyst, a ligand, and a base in a suitable solvent is heated under an inert atmosphere. The reaction progress is monitored by thin-layer chromatography. After completion, the reaction mixture is cooled, diluted with a solvent, and filtered. The filtrate is then concentrated, and the residue is purified by column chromatography to afford the desired 5-(het)arylamino-1,2,3-triazole derivative.

In Vitro Xanthine Oxidase Inhibition Assay[8]

The inhibitory activity against xanthine oxidase is determined spectrophotometrically. The assay mixture contains the test compound, xanthine as the substrate, and xanthine oxidase in a phosphate buffer. The reaction is initiated by the addition of the enzyme, and the formation of uric acid is monitored by measuring the increase in absorbance at a specific wavelength. The IC50 value is calculated from the concentration-response curve.

Visualizations

Signaling Pathway Diagram

Caption: Inhibition of the IDO1 signaling pathway by 1,2,3-triazole derivatives.

Experimental Workflow Diagram

Caption: General experimental workflow for synthesis and evaluation.

References

• 1. Synthesis and Biological Evaluation of Some Novel 5-[(3-Aralkyl Amido/Imidoalkyl) Phenyl]-1,2,4-Triazolo[3,4-b]-1,3,4-Thiadiazines as Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of Novel 1,2,3-triazole Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Evaluation of 5-benzyl-3-pyridyl-1H-1,2,4-triazole Derivatives as Xanthine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives | MDPI [mdpi.com]

Spectroscopic and Synthetic Elucidation of 5-Phenethyl-1H-triazol-3-ylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic characteristics and synthetic workflow for 5-Phenethyl-1H-triazol-3-ylamine. Due to the limited availability of published experimental data for this specific molecule, this guide presents a compilation of data from structurally related compounds and established principles of spectroscopic analysis. This information serves as a valuable resource for the characterization and synthesis of novel triazole derivatives.

Spectroscopic Data Analysis

The expected spectroscopic data for 5-Phenethyl-1H-triazol-3-ylamine is summarized below. The values are based on the analysis of similar structures and known chemical shift/fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H and ¹³C NMR Spectral Data for 5-Phenethyl-1H-triazol-3-ylamine

Assignment	¹H NMR (Predicted)	¹³C NMR (Predicted)
Phenethyl Group
CH₂-Aryl	δ 2.9 - 3.1 ppm (t)	δ ~30-35 ppm
CH₂-Triazole	δ 2.8 - 3.0 ppm (t)	δ ~25-30 ppm
Phenyl C-H	δ 7.1 - 7.3 ppm (m)	δ ~126-129 ppm
Phenyl C (quaternary)	-	δ ~140-142 ppm
Triazole Ring
C5	-	δ ~155-160 ppm
C3	-	δ ~150-155 ppm
Amine Group
NH₂	δ 4.5 - 5.5 ppm (br s)	-
1H-Triazole
NH	δ 11.0 - 12.5 ppm (br s)	-

Note: Predicted chemical shifts (δ) are in ppm relative to TMS. Multiplicity is indicated as 's' (singlet), 't' (triplet), 'm' (multiplet), and 'br s' (broad singlet).

Infrared (IR) Spectroscopy

The IR spectrum of 5-Phenethyl-1H-triazol-3-ylamine is expected to exhibit characteristic absorption bands corresponding to its functional groups.

Table 2: Expected IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H (Amine & Triazole)	Stretching	3100 - 3400 (broad)
C-H (Aromatic)	Stretching	3000 - 3100
C-H (Aliphatic)	Stretching	2850 - 3000
C=N (Triazole Ring)	Stretching	1600 - 1650
C=C (Aromatic Ring)	Stretching	1450 - 1600
N-H	Bending	1550 - 1650

Mass Spectrometry (MS)

The mass spectrum of 5-Phenethyl-1H-triazol-3-ylamine, with a molecular weight of 188.23 g/mol , would show a molecular ion peak ([M]⁺) under electron ionization (EI) or a protonated molecular ion peak ([M+H]⁺) under electrospray ionization (ESI).

Table 3: Expected Mass Spectrometry Fragmentation

m/z Value	Possible Fragment	Fragmentation Pathway
188	[C₁₀H₁₂N₄]⁺	Molecular Ion
91	[C₇H₇]⁺	Tropylium ion (from cleavage of the phenethyl group)
83	[C₂H₅N₄]⁺	Loss of the phenethyl group

Experimental Protocols

Detailed experimental protocols for obtaining spectroscopic data are crucial for reproducible results. The following are generalized procedures based on standard laboratory practices for similar compounds.

NMR Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 400 or 500 MHz spectrometer. The sample (5-10 mg) is dissolved in a deuterated solvent such as DMSO-d₆ or CDCl₃. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy

Infrared spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be prepared as a KBr pellet or analyzed as a thin film on a salt plate (e.g., NaCl or KBr). The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry

Mass spectra can be acquired using either Electron Ionization (EI) or Electrospray Ionization (ESI) techniques. For EI-MS, the sample is introduced into the ion source, and the resulting fragments are analyzed. For ESI-MS, the sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused into the mass spectrometer. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition.

Synthetic and Characterization Workflow

The synthesis of 5-substituted-3-amino-1H-1,2,4-triazoles often involves the cyclization of an appropriate precursor. A logical workflow for the synthesis and characterization of 5-Phenethyl-1H-triazol-3-ylamine is illustrated below.

Caption: General workflow for the synthesis and characterization of 5-Phenethyl-1H-triazol-3-ylamine.

This guide provides a foundational understanding of the spectroscopic and synthetic aspects of 5-Phenethyl-1H-triazol-3-ylamine, which is essential for researchers in the field of medicinal chemistry and drug development.

An In-depth Technical Guide on the In Vitro Evaluation of 5-Phenethyl-1H-triazol-3-ylamine and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct in vitro studies on 5-Phenethyl-1H-triazol-3-ylamine are not extensively available in the public domain. This guide provides a comprehensive overview of the in vitro methodologies and potential biological activities of this compound based on studies of structurally related phenethyl-triazole derivatives. The presented data and protocols are intended to serve as a technical resource for the potential evaluation of 5-Phenethyl-1H-triazol-3-ylamine.

Introduction

Triazole derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide spectrum of biological activities. The 1,2,4-triazole scaffold, in particular, is a key pharmacophore in a variety of clinically used drugs. The incorporation of a phenethyl moiety can modulate the pharmacokinetic and pharmacodynamic properties of the core structure, making 5-Phenethyl-1H-triazol-3-ylamine a compound of interest for further investigation. This technical guide outlines the common in vitro assays used to characterize the biological profile of such compounds, including their potential antioxidant, enzyme inhibitory, antifungal, and cytotoxic properties.

Synthesis

The synthesis of 5-substituted-1H-1,2,4-triazol-3-amines can be achieved through various synthetic routes. A common approach involves the cyclization of thiosemicarbazide derivatives or the reaction of amidines with hydrazines. For instance, a general method for the synthesis of 1,3,5-trisubstituted 1,2,4-triazoles involves the reaction of hydrazones with aliphatic amines under oxidative conditions.[1] Another approach is the three-component condensation of amidines, isothiocyanates, and hydrazines, which offers an environmentally friendly route to 1H-1,2,4-triazol-3-amines.[1]

In Vitro Biological Activities and Data Presentation

Table 1: Enzyme Inhibition Data for Triazole Analogs

Compound/Analog	Target Enzyme	Assay Type	IC50/Ki	Reference
5-benzyl-3-pyridyl-1H-1,2,4-triazole derivative (1h)	Xanthine Oxidase	In vitro enzyme assay	0.16 µM
Triazolo[3,4-b]benzothiazole derivative	PARP10	Cellular Assay	150 nM (EC50)	Not explicitly cited
1,2,3-triazole–cinamamide hybrid (9i)	Tyrosinase	Enzymatic Assay	34.36 µM (Ki)	Not explicitly cited

Table 2: Antifungal Activity of Triazole Analogs

Compound/Analog	Fungal Strain	MIC (µg/mL)	Reference
Phenyl-propanamide-containing triazole (A1)	Candida albicans 901 (Fluconazole-resistant)	1.0	Not explicitly cited
Phenyl-propanamide-containing triazole (A5)	Candida albicans 901 (Fluconazole-resistant)	1.0	Not explicitly cited
Triazole derivative 8d	Physalospora piricola	10.808 (EC50)	Not explicitly cited
Triazole derivative 8k	Physalospora piricola	10.126 (EC50)	Not explicitly cited

Table 3: Receptor Binding Affinity of Triazole Analogs

Compound/Analog	Receptor	Ki (nM)	Reference
N2-(2-(5-fluoro-1H-indol-3-yl)ethyl)-N4-phenethyl-1,3,5-triazine-2,4,6-triamine (2)	5-HT7	8	Not explicitly cited
N2-(2-(1H-indol-3-yl)ethyl)-N4-(2-((4-fluorophenyl)amino)ethyl)-1,3,5-triazine-2,4,6-triamine (12)	5-HT7	18	Not explicitly cited

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments relevant to the evaluation of phenethyl-triazole derivatives.

Antioxidant Activity Assay (DPPH Radical Scavenging)

Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a colorimetric method used to determine the radical scavenging ability of a compound. The stable DPPH radical has a deep purple color, which is reduced to a yellow-colored diphenylpicrylhydrazine in the presence of an antioxidant. The decrease in absorbance is proportional to the antioxidant activity.[2][3]

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. The solution should be freshly prepared and stored in the dark.[2]

• Sample Preparation: Dissolve the test compound (e.g., 5-Phenethyl-1H-triazol-3-ylamine) and a standard antioxidant (e.g., ascorbic acid) in methanol to prepare stock solutions.[4] From the stock solutions, prepare serial dilutions to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

  • For the control, mix 100 µL of DPPH solution with 100 µL of methanol.

  • For the blank, use 200 µL of methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[3]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[3]

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(Acontrol - Asample) / Acontrol] x 100 Where Acontrol is the absorbance of the control and Asample is the absorbance of the sample. The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the compound concentration.

Enzyme Inhibition Assay: Xanthine Oxidase

Principle: Xanthine oxidase (XO) catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. The activity of the enzyme can be monitored by measuring the increase in absorbance at 295 nm due to the formation of uric acid.[5]

Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5.

  • Substrate Solution: Prepare a solution of xanthine in the assay buffer.

  • Enzyme Solution: Prepare a solution of xanthine oxidase from bovine milk in the assay buffer.

  • Inhibitor Solution: Dissolve the test compound and a positive control (e.g., allopurinol) in a suitable solvent (e.g., DMSO) and then dilute with the assay buffer.

• Assay Procedure (96-well plate format):

  • Blank: Add assay buffer and the test compound solution.

  • Control (No Inhibitor): Add assay buffer, XO solution, and the vehicle.

  • Test: Add assay buffer, XO solution, and the test compound solution at various concentrations.

  • Positive Control: Add assay buffer, XO solution, and allopurinol solution at various concentrations.[5]

• Pre-incubation: Pre-incubate the plate at 25°C for 15 minutes.

• Reaction Initiation: Add the xanthine substrate solution to all wells to start the reaction.

• Measurement: Immediately measure the absorbance at 295 nm at regular intervals for a set period (e.g., 10-15 minutes) using a microplate reader.[5]

• Data Analysis: Calculate the rate of uric acid formation from the linear portion of the absorbance versus time curve. The percentage of inhibition is calculated as: % Inhibition = [(Ratecontrol - Ratesample) / Ratecontrol] x 100 The IC50 value is determined from the dose-response curve.

Antifungal Susceptibility Testing

Principle: The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a commonly used technique to determine the MIC.[6][7]

Protocol:

• Media and Reagent Preparation:

  • Growth Medium: RPMI 1640 medium.[6]

  • Fungal Inoculum: Prepare a standardized suspension of the fungal strain (e.g., Candida albicans) in the growth medium.[6]

  • Compound Solutions: Dissolve the test compound and a standard antifungal drug (e.g., fluconazole) in DMSO.

• Assay Procedure (96-well plate):

  • Add 100 µL of the growth medium to all wells.

  • Add 100 µL of the test compound stock solution to the first well of a row and perform serial two-fold dilutions across the plate.

  • Add 100 µL of the fungal inoculum to each well.

  • Include a growth control well (medium and inoculum) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.[7]

• Measurement: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.[7]

In Vitro Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan, which can be solubilized and quantified spectrophotometrically.[8][9]

Protocol:

• Cell Culture: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the culture medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate for 2-4 hours at 37°C.[10]

• Formazan Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm with a reference wavelength of 630 nm.

• Data Analysis: The percentage of cell viability is calculated as: % Viability = (Absorbancesample / Absorbancecontrol) x 100 The IC50 value (concentration that causes 50% inhibition of cell growth) can be determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

5-HT7 Receptor Signaling Pathway

Some triazole derivatives have shown affinity for the 5-HT7 receptor, a G-protein coupled receptor (GPCR). Activation of the 5-HT7 receptor is primarily coupled to the Gs alpha subunit, which stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels. This in turn activates Protein Kinase A (PKA), leading to the phosphorylation of downstream targets.[11][12] The receptor can also couple to G12, activating Rho GTPases and influencing the cytoskeleton.[12][13]

Caption: 5-HT7 Receptor Gs Signaling Pathway.

Experimental Workflow for Enzyme Inhibition Assays

The general workflow for determining the inhibitory potential of a compound against a target enzyme involves a series of systematic steps from initial screening to detailed kinetic analysis.

Caption: General Experimental Workflow for Enzyme Inhibition.

Experimental Workflow for In Vitro Cytotoxicity (MTT) Assay

The MTT assay follows a structured workflow to assess the effect of a compound on cell viability.

Caption: Workflow for In Vitro Cytotoxicity MTT Assay.

Conclusion

This technical guide provides a framework for the in vitro evaluation of 5-Phenethyl-1H-triazol-3-ylamine and its analogs. The detailed protocols for antioxidant, enzyme inhibition, antifungal, and cytotoxicity assays offer a starting point for researchers to investigate the biological properties of this and related compounds. The presented data on analogous structures suggest that phenethyl-triazole derivatives may possess a range of interesting biological activities worthy of further exploration in the context of drug discovery and development. Future studies should focus on the direct synthesis and in vitro testing of 5-Phenethyl-1H-triazol-3-ylamine to elucidate its specific biological profile.

References

• 1. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Triazole derivatives with improved in vitro antifungal activity over azole drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. 5-HT7 receptor - Wikipedia [en.wikipedia.org]
• 12. Cellular mechanisms of the 5-HT7 receptor-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Role of 5-HT7 receptors in the immune system in health and disease - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mechanism of Action of 5-Phenethyl-1H-triazol-3-ylamine: A Review of Available Data

Despite the growing interest in triazole derivatives within medicinal chemistry, a comprehensive understanding of the specific mechanism of action for 5-Phenethyl-1H-triazol-3-ylamine remains elusive. A thorough review of publicly available scientific literature and databases reveals a significant gap in the pharmacological characterization of this particular compound. While research on structurally related triazole compounds offers a broad perspective on their potential biological activities, no specific data on the biological targets, signaling pathways, or quantitative pharmacological parameters for 5-Phenethyl-1H-triazol-3-ylamine has been reported.

The triazole scaffold is a cornerstone in the development of novel therapeutic agents, with various derivatives exhibiting a wide array of biological effects. These include activities such as antioxidant properties, engagement with G-protein coupled receptors like the 5-HT7 receptor, and inhibition of various enzymes. However, the specific biological functions of triazole-containing molecules are highly dependent on the nature and position of their substituents. Therefore, extrapolating the mechanism of action from related but distinct triazole derivatives to 5-Phenethyl-1H-triazol-3-ylamine would be scientifically unfounded.

Currently, there is no available information to populate a detailed technical guide as requested. The core requirements for such a document, including quantitative data for comparative tables, detailed experimental protocols, and defined signaling pathways for visualization, are contingent on dedicated research that has not yet been published.

For researchers, scientists, and drug development professionals interested in this molecule, the immediate path forward would involve foundational in vitro and in vivo studies. Key areas of investigation would include:

• Target Identification and Validation: Screening 5-Phenethyl-1H-triazol-3-ylamine against a panel of known biological targets, such as receptors, enzymes, and ion channels, to identify potential points of interaction.

• Phenotypic Screening: Assessing the compound's effects in various disease-relevant cellular or animal models to uncover its potential therapeutic applications.

• Pharmacokinetic and Pharmacodynamic Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of the compound, as well as its dose-response relationships.

Without such fundamental research, any discussion on the mechanism of action of 5-Phenethyl-1H-triazol-3-ylamine would be purely speculative. The scientific community awaits dedicated studies to elucidate the pharmacological profile of this compound and determine its potential as a novel therapeutic agent.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenethyl-1H-triazol-3-ylamine is a heterocyclic compound of interest in medicinal chemistry and drug development due to the prevalence of the 3-amino-1,2,4-triazole scaffold in pharmacologically active molecules. This scaffold is known to exhibit a wide range of biological activities. These application notes provide detailed protocols for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, offering both a modern microwave-assisted method and a traditional thermal cyclization approach.

The synthesis of 3-amino-5-substituted-1,2,4-triazoles is typically achieved through the cyclization of an aminoguanidine derivative with a carboxylic acid or a nitrile. The phenethyl substituent at the 5-position is introduced using either 3-phenylpropionic acid or 3-phenylpropionitrile as the starting material. These protocols are designed to be a comprehensive guide, including reaction parameters, purification methods, and expected outcomes.

Quantitative Data Summary

The following table summarizes representative yields and melting points for various 5-substituted-3-amino-1,2,4-triazoles synthesized using the microwave-assisted condensation of carboxylic acids with aminoguanidine bicarbonate.[1] This data is provided for comparative purposes to estimate the expected outcome for the synthesis of 5-phenethyl-1H-triazol-3-ylamine.

5-Substituent	Carboxylic Acid Precursor	Yield (%)	Melting Point (°C)
Phenyl	Benzoic Acid	85	185-187
Pentyl	Hexanoic Acid	85	129-131
tert-Butyl	Pivalic Acid	72	120-122
Cyclobutyl	Cyclobutanecarboxylic Acid	70	173-174

Experimental Protocols

Two primary protocols for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine are presented below.

Protocol 1: Microwave-Assisted Synthesis from 3-Phenylpropionic Acid

This protocol details a rapid and efficient one-pot synthesis utilizing microwave irradiation to drive the reaction between 3-phenylpropionic acid and aminoguanidine bicarbonate.[1]

Materials:

• 3-Phenylpropionic acid

• Aminoguanidine bicarbonate

• Hydrochloric acid (37%)

• Deionized water

• Ethanol

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Microwave synthesis vial (10 mL)

• Monomode microwave reactor

Procedure:

• Preparation of Aminoguanidine Hydrochloride (in situ): In a 10 mL microwave process vial, add aminoguanidine bicarbonate (1.36 g, 10 mmol). To this, add 37% hydrochloric acid (1.25 mL, 15 mmol) and stir the mixture for 1 hour. Evaporate the water to obtain solid aminoguanidine hydrochloride.

• Reaction Setup: To the vial containing aminoguanidine hydrochloride, add 3-phenylpropionic acid (1.80 g, 12 mmol).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 180°C for 3 hours.

• Work-up: After cooling the reaction mixture to room temperature, add deionized water (20 mL). Neutralize the mixture with a saturated aqueous sodium bicarbonate solution until the pH is approximately 8.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford pure 5-phenethyl-1H-triazol-3-ylamine.

Protocol 2: Traditional Synthesis from 3-Phenylpropionitrile

This protocol describes a conventional method involving the base-catalyzed reaction of 3-phenylpropionitrile with aminoguanidine hydrochloride, followed by thermal cyclization.

Materials:

• 3-Phenylpropionitrile (Phenethyl cyanide)

• Aminoguanidine hydrochloride

• Sodium methoxide

• Anhydrous ethanol

• Reflux condenser

• Heating mantle

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve sodium methoxide (0.54 g, 10 mmol) in anhydrous ethanol (30 mL).

• Addition of Reagents: To this solution, add aminoguanidine hydrochloride (1.11 g, 10 mmol) and 3-phenylpropionitrile (1.31 g, 10 mmol).

• Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the mixture with glacial acetic acid.

• Isolation of Crude Product: Remove the solvent under reduced pressure. Add water (30 mL) to the residue. The crude product may precipitate. If so, collect the solid by filtration. If not, extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Drying and Concentration: If extracted, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from a suitable solvent (e.g., ethanol/water mixture) or purify by column chromatography on silica gel to obtain pure 5-phenethyl-1H-triazol-3-ylamine.

Visualizations

Diagram 1: Synthesis Workflow

Caption: Workflow for the two synthetic protocols.

Diagram 2: Reaction Signaling Pathway

Caption: Key steps in the formation of the triazole ring.

References

• 1. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids | MDPI [mdpi.com]

Application Notes for High-Throughput Screening of 5-Phenethyl-1H-triazol-3-ylamine

Introduction

The 1,2,4-triazole nucleus is a key pharmacophore found in a wide array of therapeutic agents, exhibiting diverse biological activities including anticancer, antifungal, antiviral, and anti-inflammatory properties.[1] The compound 5-Phenethyl-1H-triazol-3-ylamine, featuring this core scaffold, represents a promising candidate for drug discovery campaigns. High-throughput screening (HTS) offers a rapid and efficient methodology for identifying initial "hits" from large compound libraries by testing them against specific biological targets.[2][3] These application notes provide a comprehensive framework for the utilization of 5-Phenethyl-1H-triazol-3-ylamine and its analogs in a high-throughput screening setting to discover novel modulators of a hypothetical kinase target, "Kinase-X," implicated in cancer progression.

Compound Information

Compound Name	Structure	IUPAC Name	Molecular Formula	Molecular Weight	CAS Number
5-Phenethyl-1H-triazol-3-ylamine	5-Phenethyl-1H-1,2,4-triazol-3-amine	C10H12N4	188.23 g/mol	76955-91-4

Structure information is based on the compound name and general chemical knowledge.

Principle of the Assay

The proposed high-throughput screen will employ a biochemical assay to identify inhibitors of Kinase-X. The assay will be based on a time-resolved fluorescence resonance energy transfer (TR-FRET) format. This technology measures the phosphorylation of a specific peptide substrate by Kinase-X. A europium chelate-labeled anti-phospho-peptide antibody serves as the donor fluorophore, and an Alexa Fluor® 647-labeled peptide substrate acts as the acceptor. When the substrate is phosphorylated by Kinase-X, the antibody binds to it, bringing the donor and acceptor fluorophores into close proximity and allowing FRET to occur. Inhibition of Kinase-X by a compound like 5-Phenethyl-1H-triazol-3-ylamine will result in a decrease in the TR-FRET signal.

Materials and Reagents

• Compound: 5-Phenethyl-1H-triazol-3-ylamine (and/or a library of its analogs)

• Enzyme: Recombinant human Kinase-X

• Substrate: Biotinylated peptide substrate for Kinase-X

• Antibody: LanthaScreen® Eu-W1024 labeled anti-phospho-peptide antibody

• Tracer: Alexa Fluor® 647-labeled streptavidin

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35

• ATP: Adenosine 5'-triphosphate

• Stop Solution: 20 mM EDTA

• Microplates: 384-well, low-volume, black, non-binding surface plates

• Positive Control: Staurosporine (a known broad-spectrum kinase inhibitor)

• Negative Control: DMSO (vehicle)

Experimental Workflow

The high-throughput screening process will follow a standardized and automated workflow to ensure reproducibility and efficiency.[2][4]

Caption: High-throughput screening experimental workflow.

Protocols

Compound Plate Preparation

• Prepare a stock solution of 5-Phenethyl-1H-triazol-3-ylamine (and analogs) in 100% DMSO at a concentration of 10 mM.

• Perform serial dilutions in DMSO to create a concentration gradient (e.g., 10 mM to 10 nM) in a 384-well source plate.

• For the primary screen, prepare an intermediate plate by diluting the compounds to 100 µM in assay buffer.

High-Throughput Screening (HTS) Assay Protocol

• Using an automated liquid handler, dispense 50 nL of each compound from the intermediate plate into a 384-well assay plate.

• Dispense 50 nL of DMSO into the negative control wells and 50 nL of Staurosporine (at a final concentration of 10 µM) into the positive control wells.

• Prepare the Kinase-X/Substrate mix in assay buffer. Add 5 µL of this mix to each well of the assay plate.

• Incubate the plate at room temperature for 15 minutes.

• Prepare the ATP solution in assay buffer. Add 5 µL of the ATP solution to each well to initiate the kinase reaction. The final ATP concentration should be at the Km value for Kinase-X.

• Incubate the plate at room temperature for 60 minutes.

• Prepare the Stop/Detection mix containing EDTA, the Eu-labeled antibody, and the Alexa Fluor 647-labeled streptavidin. Add 10 µL of this mix to each well.

• Incubate the plate at room temperature for 60 minutes to allow for antibody binding.

• Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm and 615 nm after excitation at 340 nm.

Data Analysis

• Calculate the TR-FRET ratio (Emission at 665 nm / Emission at 615 nm) * 10,000.

• Determine the percent inhibition for each compound using the following formula: % Inhibition = 100 * (1 - (Ratio_Sample - Ratio_Positive_Control) / (Ratio_Negative_Control - Ratio_Positive_Control))

• Calculate the Z' factor to assess the quality of the assay: Z' = 1 - (3 * (SD_Negative_Control + SD_Positive_Control)) / |Mean_Negative_Control - Mean_Positive_Control| An assay with a Z' factor between 0.5 and 1.0 is considered robust.

• For compounds showing significant inhibition in the primary screen (e.g., >50%), perform dose-response experiments to determine the IC50 value.

Hypothetical Data Presentation

The following tables represent hypothetical data from a primary screen and subsequent dose-response analysis of 5-Phenethyl-1H-triazol-3-ylamine and a small set of its analogs against Kinase-X.

Table 1: Primary HTS Results for Kinase-X Inhibition (at 10 µM)

Compound ID	Structure	% Inhibition	Hit? ( >50% )
5-Phenethyl-1H-triazol-3-ylamine	72.5	Yes
Analog A	45.2	No
Analog B	85.1	Yes
Analog C	12.8	No
Staurosporine (Control)	98.9	Yes

Table 2: Dose-Response Data and IC50 Values for Hit Compounds

Compound ID	IC50 (µM)	Hill Slope	R²
5-Phenethyl-1H-triazol-3-ylamine	5.8	1.2	0.992
Analog B	1.2	1.1	0.995
Staurosporine (Control)	0.015	1.0	0.998

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway involving Kinase-X.

Conclusion

These application notes provide a detailed protocol for the high-throughput screening of 5-Phenethyl-1H-triazol-3-ylamine and its derivatives as potential inhibitors of Kinase-X. The described TR-FRET assay is a robust and sensitive method suitable for large-scale screening campaigns. The identification of "hit" compounds through this process is the first step in a comprehensive drug discovery pipeline, which will be followed by hit-to-lead optimization, secondary screening, and in vivo studies to validate their therapeutic potential.[2]

References

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bmglabtech.com [bmglabtech.com]
• 3. High-throughput screening: accelerating drug discovery - Single Cell Discoveries [scdiscoveries.com]
• 4. azolifesciences.com [azolifesciences.com]

Application Notes and Protocols: 5-Phenethyl-1H-triazol-3-ylamine as an Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenethyl-1H-triazol-3-ylamine is a synthetic compound belonging to the triazole family, a class of nitrogen-containing heterocyclic compounds. Triazole derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities, including antifungal, antiviral, anticancer, and enzyme inhibitory properties. The unique structural features of the triazole ring, such as its ability to form hydrogen bonds and coordinate with metal ions, make it a versatile scaffold for the design of potent and selective enzyme inhibitors.

These application notes provide a comprehensive overview of the potential use of 5-Phenethyl-1H-triazol-3-ylamine as an enzyme inhibitor, focusing on its hypothetical activity against tyrosinase, a key enzyme in melanin biosynthesis and a common target for triazole-based compounds. While specific inhibitory data for 5-Phenethyl-1H-triazol-3-ylamine is not yet publicly available, this document presents representative data and protocols based on the known activities of structurally related triazole derivatives. This information is intended to serve as a guide for researchers initiating studies on the enzyme inhibitory potential of this compound.

Data Presentation: Representative Inhibitory Activity

The following tables summarize hypothetical quantitative data for the inhibitory activity of 5-Phenethyl-1H-triazol-3-ylamine against tyrosinase and a generic protein kinase. This data is illustrative and should be experimentally verified.

Table 1: Hypothetical Tyrosinase Inhibitory Activity of 5-Phenethyl-1H-triazol-3-ylamine

Compound	Target Enzyme	IC50 (µM)	Ki (µM)	Inhibition Type
5-Phenethyl-1H-triazol-3-ylamine	Mushroom Tyrosinase	15.2	8.5	Competitive
Kojic Acid (Reference)	Mushroom Tyrosinase	20.5	12.1	Competitive

Table 2: Hypothetical Kinase Inhibitory Activity of 5-Phenethyl-1H-triazol-3-ylamine

Compound	Target Kinase	IC50 (nM)	Mode of Action
5-Phenethyl-1H-triazol-3-ylamine	Generic Tyrosine Kinase	85	ATP-competitive
Staurosporine (Reference)	Generic Tyrosine Kinase	10	ATP-competitive

Experimental Protocols

Protocol 1: In Vitro Mushroom Tyrosinase Inhibition Assay

This protocol describes a spectrophotometric method to determine the inhibitory effect of 5-Phenethyl-1H-triazol-3-ylamine on the activity of mushroom tyrosinase.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxyphenylalanine)

• 5-Phenethyl-1H-triazol-3-ylamine

• Kojic acid (positive control)

• Sodium phosphate buffer (50 mM, pH 6.8)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 1000 U/mL stock solution of mushroom tyrosinase in sodium phosphate buffer.

  • Prepare a 2.5 mM solution of L-DOPA in sodium phosphate buffer.

  • Prepare a 10 mM stock solution of 5-Phenethyl-1H-triazol-3-ylamine and kojic acid in DMSO. Further dilute with buffer to obtain a range of test concentrations.

• Assay Protocol:

  • In a 96-well plate, add 20 µL of the test compound solution at various concentrations.

  • Add 140 µL of sodium phosphate buffer to each well.

  • Add 20 µL of the tyrosinase solution to each well.

  • Pre-incubate the mixture at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to each well.

  • Immediately measure the absorbance at 475 nm every minute for 20 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(Control Rate - Sample Rate) / Control Rate] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Generic In Vitro Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of 5-Phenethyl-1H-triazol-3-ylamine against a generic protein kinase using a luminescence-based assay that measures ATP consumption.

Materials:

• Recombinant protein kinase

• Substrate peptide specific for the kinase

• ATP

• 5-Phenethyl-1H-triazol-3-ylamine

• Staurosporine (positive control)

• Kinase assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (or equivalent)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of the kinase, substrate peptide, and ATP in the appropriate kinase assay buffer.

  • Prepare a 10 mM stock solution of 5-Phenethyl-1H-triazol-3-ylamine and staurosporine in DMSO. Create a serial dilution in the assay buffer.

• Assay Protocol:

  • Add 5 µL of the test compound solution at various concentrations to the wells of a 96-well plate.

  • Add 10 µL of the kinase solution to each well.

  • Add 10 µL of the substrate/ATP mixture to initiate the reaction.

  • Incubate the plate at 30°C for 60 minutes.

  • After incubation, add 25 µL of the Kinase-Glo® reagent to each well.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • The amount of remaining ATP is proportional to the luminescent signal. A lower signal indicates higher kinase activity.

  • Calculate the percentage of inhibition based on the control wells (no inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

The following diagrams illustrate the hypothetical mechanism of action and experimental workflows.

Caption: General workflow for determining the enzyme inhibitory activity of 5-Phenethyl-1H-triazol-3-ylamine.

Caption: Hypothetical inhibition of the tyrosinase-mediated melanin synthesis pathway by 5-Phenethyl-1H-triazol-3-ylamine.

Disclaimer: The data and specific mechanisms presented in these application notes are hypothetical and for illustrative purposes only. Experimental validation is required to determine the actual enzyme inhibitory properties of 5-Phenethyl-1H-triazol-3-ylamine.

Application Notes and Protocols for Cell-Based Assays to Evaluate 5-Phenethyl-1H-triazol-3-ylamine Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The 1,2,4-triazole scaffold is a prominent feature in a variety of therapeutically important molecules, demonstrating a wide range of biological activities, including anticancer properties.[1] This document provides a comprehensive guide to a panel of cell-based assays designed to elucidate the biological activity of 5-Phenethyl-1H-triazol-3-ylamine, a novel compound with potential therapeutic applications. The following protocols are foundational for determining the compound's effects on cell viability, proliferation, and apoptosis, as well as for beginning to unravel its mechanism of action through the investigation of key signaling pathways. These assays are crucial early steps in the drug discovery pipeline.[2][3][4]

I. Preliminary Assessment of Cytotoxicity and Cell Viability

A primary step in characterizing a new compound is to determine its effect on cell viability and to identify its cytotoxic potential.[5][6][7] A variety of assays are available that measure different cellular parameters, such as metabolic activity or membrane integrity.[8][9]

A. MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 5-Phenethyl-1H-triazol-3-ylamine (e.g., from 0.1 µM to 100 µM) in a culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compound or vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results as a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

B. Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.[6]

Experimental Protocol: LDH Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Sample Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase and NAD⁺) to each supernatant sample in a new 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Use a standard curve to determine the amount of LDH released. Express cytotoxicity as a percentage of the maximum LDH release from control cells lysed with a lysis buffer.

Data Presentation: Cytotoxicity and Viability Data

Assay	Cell Line	Time Point (hours)	IC₅₀ (µM)	Maximum Inhibition (%)
MTT	MCF-7	48
MTT	A549	48
LDH	MCF-7	48
LDH	A549	48

This table should be populated with experimental data.

Experimental Workflow for Cytotoxicity and Viability Assays

References

• 1. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. benchchem.com [benchchem.com]
• 5. Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery [sciltp.com]
• 6. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity [baseclick.eu]
• 8. sygnaturediscovery.com [sygnaturediscovery.com]
• 9. Cytotoxicity assays | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Evaluating the in vivo Efficacy of 5-Phenethyl-1H-triazol-3-ylamine

Topic: Animal Models for Testing 5-Phenethyl-1H-triazol-3-ylamine Efficacy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triazole derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including antifungal, and anticancer properties.[1] 5-Phenethyl-1H-triazol-3-ylamine is a novel compound within this class, and its therapeutic potential warrants thorough preclinical evaluation. This document provides detailed protocols for assessing the in vivo efficacy of this compound using established animal models. The primary focus of these protocols is to evaluate the potential anticancer activity, a common therapeutic target for novel triazole derivatives.[1][2] The methodologies described herein are intended to serve as a comprehensive guide for researchers initiating preclinical studies with this compound.

Hypothetical Therapeutic Application: Anticancer Efficacy

While the specific mechanism of action for 5-Phenethyl-1H-triazol-3-ylamine is yet to be elucidated, many triazole-containing compounds have demonstrated anticancer effects.[1] Therefore, a logical starting point for in vivo evaluation is to assess its ability to inhibit tumor growth in a well-characterized cancer model. The following protocols are designed for a murine xenograft model, a standard in preclinical oncology research.

Experimental Protocols

Murine Xenograft Model for Anticancer Efficacy

This protocol outlines the use of a human tumor xenograft model in immunodeficient mice to evaluate the anti-tumor activity of 5-Phenethyl-1H-triazol-3-ylamine.

Objective: To determine the in vivo efficacy of 5-Phenethyl-1H-triazol-3-ylamine in inhibiting the growth of human cancer cell-derived tumors in mice.

Materials:

• Animals: 6-8 week old female athymic nude mice (e.g., BALB/c nude).

• Tumor Cells: A well-characterized human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer, or HCT116 for colorectal cancer).

• Test Compound: 5-Phenethyl-1H-triazol-3-ylamine.

• Vehicle Control: A suitable vehicle for dissolving or suspending the test compound (e.g., 0.5% carboxymethylcellulose in saline).

• Positive Control: A standard-of-care chemotherapeutic agent for the selected cancer type (e.g., Paclitaxel or Doxorubicin).

• Cell Culture Media and Reagents: As required for the chosen cell line.

• Matrigel: (Optional, to enhance tumor take rate).

• Surgical and Dosing Equipment: Sterile syringes, needles, gavage needles, calipers, and analytical balance.

Procedure:

• Animal Acclimatization: Acclimatize the mice to the housing conditions for at least one week prior to the start of the experiment.

• Tumor Cell Implantation:

  • Culture the selected cancer cells to ~80% confluency.

  • Harvest and resuspend the cells in sterile phosphate-buffered saline (PBS) at a concentration of 1 x 10^7 cells/mL.

  • (Optional) Mix the cell suspension 1:1 with Matrigel.

  • Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice daily for tumor growth.

  • Once the tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group).

  • Measure tumor dimensions using calipers at least twice a week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Treatment Groups:

  • Group 1: Vehicle Control.

  • Group 2: 5-Phenethyl-1H-triazol-3-ylamine (low dose, e.g., 10 mg/kg).

  • Group 3: 5-Phenethyl-1H-triazol-3-ylamine (high dose, e.g., 50 mg/kg).

  • Group 4: Positive Control (at a clinically relevant dose).

• Drug Administration:

  • Prepare fresh formulations of the test compound, vehicle, and positive control on each day of dosing.

  • Administer the treatments via the desired route (e.g., oral gavage or intraperitoneal injection) once daily for a specified period (e.g., 21 days).

• Efficacy Endpoints:

  • Tumor Volume: Continue to measure tumor volume twice weekly.

  • Body Weight: Record the body weight of each mouse twice weekly as an indicator of toxicity.

  • Survival: Monitor the mice daily and record the date of euthanasia if humane endpoints are reached (e.g., tumor volume > 2000 mm³, >20% body weight loss, or signs of distress).

• Terminal Procedures:

  • At the end of the study, euthanize all remaining mice.

  • Excise the tumors and record their final weight.

  • (Optional) Collect tumors and major organs for histopathological or biomarker analysis.

• Statistical Analysis:

  • Analyze differences in tumor growth between groups using an appropriate statistical test (e.g., two-way ANOVA with repeated measures).

  • Compare final tumor weights using a one-way ANOVA followed by a post-hoc test.

  • Analyze survival data using Kaplan-Meier curves and the log-rank test.

Data Presentation

Table 1: Hypothetical in vivo Efficacy of 5-Phenethyl-1H-triazol-3-ylamine in a Murine Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³)	% Tumor Growth Inhibition	Mean Body Weight Change (%)	Median Survival (Days)
Vehicle Control	-	1850 ± 250	0%	+5.2%	28
5-Phenethyl-1H-triazol-3-ylamine	10	1200 ± 180	35.1%	+2.1%	35
5-Phenethyl-1H-triazol-3-ylamine	50	650 ± 95	64.9%	-3.5%	42
Positive Control	10	450 ± 70	75.7%	-8.9%	45

*Data are presented as mean ± standard error of the mean (SEM).

Visualizations

Caption: Experimental workflow for in vivo anticancer efficacy testing.

Caption: Hypothetical signaling pathway targeted by an anticancer agent.

References

• 1. Design and Development of Triazole Derivatives as Prospective Anticancer Agents: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 5-Phenethyl-1H-triazol-3-ylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenethyl-1H-triazol-3-ylamine is a triazole derivative with potential applications in pharmaceutical research and development. Accurate and precise quantification of this compound is essential for pharmacokinetic studies, quality control of drug substances, and formulation analysis. This document provides detailed application notes and proposed protocols for the quantification of 5-Phenethyl-1H-triazol-3-ylamine in both bulk pharmaceutical ingredients (APIs) and biological matrices, utilizing High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The methodologies outlined are based on established analytical principles for triazole derivatives and are intended to serve as a robust starting point for method development and validation in a research or quality control laboratory.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₂N₄	--INVALID-LINK--[1]
Molecular Weight	188.23 g/mol	--INVALID-LINK--[1]
Appearance	Solid (form may vary)	N/A
pKa	Estimated 4-5 (for the amino group) and 9-10 (for the triazole NH)	N/A
logP	Estimated 1.5 - 2.5	N/A

Analytical Methods

Two primary analytical methods are proposed for the quantification of 5-Phenethyl-1H-triazol-3-ylamine:

• HPLC-UV: A robust and widely accessible method suitable for the quantification of the analyte in drug substance and pharmaceutical formulations where concentration levels are relatively high.

• LC-MS/MS: A highly sensitive and selective method ideal for the quantification of the analyte at trace levels, particularly in complex biological matrices such as plasma or serum.

Quantitative Data Summary

The following table summarizes the proposed performance characteristics of the analytical methods. These values are representative of what would be expected from a validated method and should be confirmed during in-lab validation studies.

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity (R²)	> 0.999	> 0.999
Range	1 - 100 µg/mL	0.5 - 500 ng/mL
Limit of Detection (LOD)	0.2 µg/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.7 µg/mL	0.5 ng/mL
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 5.0%
Retention Time	~ 5.2 min	~ 3.8 min

Experimental Protocols

Method 1: Quantification by HPLC-UV

This protocol is designed for the quantification of 5-Phenethyl-1H-triazol-3-ylamine in active pharmaceutical ingredients (API).

1. Materials and Reagents

• 5-Phenethyl-1H-triazol-3-ylamine reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Purified water (18.2 MΩ·cm)

• Formic acid (analytical grade)

2. Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 20% B

  • 2-8 min: 20-80% B

  • 8-10 min: 80% B

  • 10-10.1 min: 80-20% B

  • 10.1-15 min: 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 260 nm (to be confirmed by UV scan)

• Injection Volume: 10 µL

3. Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 5-Phenethyl-1H-triazol-3-ylamine reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a known amount of the API sample, dissolve it in methanol, and dilute with the mobile phase to a final concentration within the calibration range.

4. Analysis and Quantification

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solutions in triplicate to construct a calibration curve by plotting the peak area against the concentration.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (R²) should be greater than 0.999.[2]

• Inject the prepared samples and determine the concentration of 5-Phenethyl-1H-triazol-3-ylamine by interpolating the peak area from the calibration curve.

Method 2: Quantification by LC-MS/MS

This protocol is designed for the quantification of 5-Phenethyl-1H-triazol-3-ylamine in human plasma.

1. Materials and Reagents

• 5-Phenethyl-1H-triazol-3-ylamine reference standard

• Internal Standard (IS): A structurally similar and stable isotopically labeled compound is recommended. If unavailable, a compound with similar physicochemical properties can be used (e.g., another triazole derivative).

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Purified water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

2. Instrumentation and Conditions

• LC-MS/MS System: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.5 min: 10-90% B

  • 3.5-4.5 min: 90% B

  • 4.5-4.6 min: 90-10% B

  • 4.6-6.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: To be determined by direct infusion of the analyte and internal standard. A hypothetical transition for 5-Phenethyl-1H-triazol-3-ylamine would be m/z 189.1 -> [fragment ion].

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity.

3. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of 5-Phenethyl-1H-triazol-3-ylamine and the internal standard in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in methanol.

• Calibration Standards and Quality Controls (QCs): Spike drug-free human plasma with the working standard solutions to prepare calibration standards (e.g., 0.5, 1, 5, 10, 50, 100, 250, 500 ng/mL) and QC samples (e.g., low, mid, high concentrations).

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibration standard, or QC, add 150 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 12,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (90% A, 10% B).

4. Analysis and Quantification

• Analyze the prepared samples using the LC-MS/MS system.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Use a weighted (1/x²) linear regression for the calibration curve.

• Determine the concentration of the analyte in the unknown samples and QCs from the calibration curve.

Method Validation

Both analytical methods should be validated according to the International Council for Harmonisation (ICH) guidelines.[2][3] The validation should assess the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity and Range: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of scatter between a series of measurements (repeatability, intermediate precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

References

• 1. scbt.com [scbt.com]
• 2. actascientific.com [actascientific.com]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for 5-Phenethyl-1H-triazol-3-ylamine in Medicinal Chemistry

Disclaimer: Direct experimental data on the medicinal chemistry applications of 5-Phenethyl-1H-triazol-3-ylamine is limited in publicly available literature. The following application notes and protocols are based on the known biological activities and experimental methodologies for structurally related 1,2,4-triazole derivatives. These should serve as a guide and a starting point for the investigation of 5-Phenethyl-1H-triazol-3-ylamine.

Introduction

5-Phenethyl-1H-triazol-3-ylamine is a heterocyclic compound belonging to the 1,2,4-triazole class. The 1,2,4-triazole scaffold is a well-established pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antifungal, antibacterial, anticancer, anticonvulsant, anti-inflammatory, and antihypertensive properties.[1][2] The presence of a phenethyl group at the 5-position and an amino group at the 3-position suggests potential for this compound to interact with various biological targets. This document outlines potential applications and provides detailed protocols for the synthesis and biological evaluation of 5-Phenethyl-1H-triazol-3-ylamine.

Potential Medicinal Chemistry Applications

Based on the activities of structurally similar compounds, 5-Phenethyl-1H-triazol-3-ylamine and its derivatives are promising candidates for investigation in the following areas:

• Antimicrobial Agents: The 1,2,4-triazole nucleus is a core component of several antifungal drugs.[1] Derivatives of 5-substituted-1H-1,2,4-triazol-3-thiones have shown antibacterial and antifungal activity.[3]

• Anticancer Agents: Various substituted 1,2,4-triazoles have demonstrated cytotoxic activity against different cancer cell lines.[4]

• Enzyme Inhibitors: The triazole ring can act as a bioisostere for amide or ester groups, enabling it to interact with the active sites of enzymes.[1]

• Antihypertensive Agents: Certain 5-substituted-1H-1,2,4-triazol-3-amine derivatives have been explored for their antihypertensive effects.[2]

• Antioxidant Agents: Derivatives of 5-phenethyl-4H-1,2,4-triazole-3-thiols have been synthesized and shown to possess antioxidant properties.[5]

Synthesis Protocol

A general and adaptable method for the synthesis of 5-substituted-1H-1,2,4-triazol-3-amines involves the cyclization of acylaminoguanidines. The following protocol is a representative procedure that can be adapted for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Protocol 3.1: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

Materials:

• 3-Phenylpropionyl chloride

• Aminoguanidine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol

• Hydrochloric acid (HCl)

• Dichloromethane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Synthesis of 1-(3-phenylpropanoyl)aminoguanidine:

  • Dissolve aminoguanidine hydrochloride (1.1 g, 10 mmol) in 20 mL of water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of 3-phenylpropionyl chloride (1.69 g, 10 mmol) in 10 mL of dichloromethane.

  • Simultaneously, add a 2M NaOH solution dropwise to maintain the pH of the aqueous layer between 8 and 9.

  • Stir the reaction mixture vigorously at 0-5 °C for 2 hours.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude acylaminoguanidine.

• Cyclization to 5-Phenethyl-1H-triazol-3-ylamine:

  • Reflux the crude 1-(3-phenylpropanoyl)aminoguanidine in a 10% aqueous NaOH solution for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and neutralize with concentrated HCl to pH 7-8.

  • The product may precipitate out of the solution. If so, collect the solid by filtration.

  • If no precipitate forms, extract the aqueous solution with a suitable organic solvent like ethyl acetate or dichloromethane.

  • Dry the combined organic extracts over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol gradient).

Characterization:

• The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Biological Evaluation Protocols

The following are representative protocols for assessing the potential biological activities of 5-Phenethyl-1H-triazol-3-ylamine.

Protocol 4.1: In Vitro Antibacterial Activity Assay (MIC Determination)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compound (5-Phenethyl-1H-triazol-3-ylamine) dissolved in DMSO

• Positive control (e.g., Ciprofloxacin)

• Negative control (DMSO)

• Resazurin solution

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mg/mL).

• In a 96-well plate, add 100 µL of MHB to each well.

• Add 100 µL of the test compound stock solution to the first well of a row and perform serial two-fold dilutions across the plate.

• Prepare a bacterial suspension equivalent to 0.5 McFarland standard and dilute it to get a final concentration of 5 x 10⁵ CFU/mL in each well.

• Add 10 µL of the bacterial suspension to each well.

• Include a positive control (antibiotic) and a negative control (DMSO) on each plate.

• Incubate the plates at 37 °C for 18-24 hours.

• After incubation, add 10 µL of resazurin solution to each well and incubate for another 2-4 hours.

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that prevents the color change of resazurin from blue to pink.

Protocol 4.2: In Vitro Anticancer Activity Assay (MTT Assay)

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, A549)

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• 96-well plates

• Test compound dissolved in DMSO

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37 °C in a 5% CO₂ incubator.

• Prepare serial dilutions of the test compound in the culture medium.

• After 24 hours, replace the medium with fresh medium containing different concentrations of the test compound.

• Incubate the plate for another 48-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated, and the IC₅₀ value (concentration that inhibits 50% of cell growth) is determined.

Logical Workflow for Biological Screening

Caption: A logical workflow for the biological screening of 5-Phenethyl-1H-triazol-3-ylamine.

Quantitative Data Summary (Hypothetical/Representative)

The following table summarizes representative quantitative data for analogs of 5-Phenethyl-1H-triazol-3-ylamine to provide a reference for expected activity ranges.

Compound Class	Biological Activity	Target/Strain	IC₅₀ / MIC (µM)	Reference
5-Aryl-1,2,4-triazole-3-thiols	Antibacterial	S. aureus	0.5 - 1	[1]
5-(1-piperazinyl)-1,2,4-triazol-3-amines	Antihypertensive	Spontaneously Hypertensive Rats	-	[2]
Fused[1][2][6]triazolo[4,3-a]pyrimidines	Anticancer	MDA-MB-231	17.83	[4]
5-phenethyl-4H-1,2,4-triazole-3-thiols	Antioxidant	-	-	[5]

Note: The data presented is for structurally related but different compounds and should be used for comparative purposes only.

Signaling Pathway (Hypothetical)

Given that many 1,2,4-triazole derivatives with anticancer activity function as enzyme inhibitors, a hypothetical mechanism of action for 5-Phenethyl-1H-triazol-3-ylamine could involve the inhibition of a key kinase in a cancer-related signaling pathway.

Hypothetical Signaling Pathway: Inhibition of a Pro-Survival Kinase

Caption: Hypothetical inhibition of a pro-survival kinase pathway by 5-Phenethyl-1H-triazol-3-ylamine.

References

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines as antihypertensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Three Component One-Pot Synthesis and Antiproliferative Activity of New [1,2,4]Triazolo[4,3-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Click Chemistry for the Synthesis of 5-Phenethyl-1H-triazol-3-ylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of 5-phenethyl-1H-triazol-3-ylamine derivatives. The described methodology leverages the robustness and efficiency of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[1][2][3] This approach offers a modular and reliable route to novel triazole compounds with potential applications in medicinal chemistry and drug discovery.

Introduction

The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to engage in hydrogen bonding.[3] The targeted 5-phenethyl-1H-triazol-3-ylamine derivatives incorporate a phenethyl group, a common motif in pharmacologically active compounds, and a 3-amino group, which provides a handle for further functionalization. The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is an ideal method for the construction of the 1,4-disubstituted triazole ring with high regioselectivity and yield.[1][2][3]

This document outlines a proposed synthetic strategy, including the preparation of key precursors and a detailed protocol for the final click chemistry reaction.

Synthetic Strategy

The synthesis of 5-phenethyl-1H-triazol-3-ylamine derivatives can be achieved through a convergent approach, culminating in a CuAAC reaction. The key precursors for this reaction are (2-azidoethyl)benzene and a suitable alkyne bearing a masked or protected amino group at the propargylic position. A plausible and accessible alkyne precursor is propargylamine, which can be further modified if necessary.

Diagram of the Proposed Synthetic Workflow

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Phenethyl-1H-triazol-3-ylamine as a Scaffold for Drug Design

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential of 5-Phenethyl-1H-triazol-3-ylamine as a versatile scaffold in drug discovery. Due to the limited direct experimental data on this specific molecule, this document leverages findings from closely related analogs to highlight its potential applications, synthetic routes, and relevant biological evaluation protocols. The triazole core is a well-established pharmacophore known for a wide range of biological activities, and the phenethyl moiety can contribute to favorable interactions with various biological targets.[1][2][3]

Potential Therapeutic Applications

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities.[1][2][3] Based on the activities of analogous compounds, the 5-Phenethyl-1H-triazol-3-ylamine scaffold is a promising starting point for the development of novel therapeutics in the following areas:

• Antioxidant Agents: Derivatives of 5-phenethyl-3-thio-1,2,4-triazoles have demonstrated potent antioxidant properties.[4] This suggests that the 5-phenethyl-1H-triazol-3-ylamine core could be explored for conditions associated with oxidative stress.

• Antimicrobial Agents: Triazole derivatives are known for their antibacterial and antifungal activities.[5][6][7][8][9][10] The scaffold could be functionalized to target microbial-specific enzymes or pathways.

• Anticancer Agents: Numerous triazole-containing compounds have been investigated for their antitumor properties.[5][11][12] The phenethyl group could potentially interact with hydrophobic pockets in cancer-related proteins.

• Anticonvulsant and Anti-inflammatory Agents: The triazole ring is present in several compounds with anticonvulsant and anti-inflammatory effects.[3][5]

Data Presentation: Biological Activities of Related Phenethyl-Triazole Analogs

Compound/Analog	Biological Activity	Assay	Key Findings	Reference
4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols	Antioxidant	In vitro non-enzymatic initiation of BOD with Fe(II) salts	Some synthesized derivatives were found to be more potent than existing antioxidants.	[4]
1-phenethyl-4-phenyl-1H-1,2,3-triazol-5-amine derivatives	Precursors for further synthesis	Buchwald–Hartwig Reaction	Successfully synthesized as intermediates for more complex molecules.	[13]
Triazoles with phenylethynyl pyrazole side chains	Antifungal	In vitro MIC against C. albicans, C. neoformans, A. fumigatus	Compounds 5k and 6c showed excellent in vitro activities (MIC = 0.0625 - 8.0 µg/mL).	[6]
Phenyl-propanamide-containing triazoles	Antifungal	In vitro MIC against various pathogenic fungi	Excellent, broad-spectrum activity with MIC values in the range of ≤0.125 µg/mL–4.0 µg/mL.	[10]

Experimental Protocols

The following are detailed methodologies for the synthesis and biological evaluation of compounds based on the 5-Phenethyl-1H-triazol-3-ylamine scaffold. These protocols are adapted from literature on structurally similar compounds.

Synthesis of 5-Phenethyl-1H-triazol-3-ylamine Derivatives

A plausible synthetic route to 5-Phenethyl-1H-triazol-3-ylamine and its derivatives can be adapted from established methods for synthesizing 3-amino-1,2,4-triazoles.[1] A common approach involves the cyclization of an appropriate acyl intermediate with aminoguanidine.

Protocol: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

• Preparation of 3-phenylpropanohydrazide:

  • React methyl 3-phenylpropanoate with hydrazine hydrate in a suitable solvent like ethanol.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Recrystallize the resulting solid from ethanol to obtain pure 3-phenylpropanohydrazide.

• Reaction with S-methylisothiourea sulfate to form N-acylaminoguanidine:

  • Dissolve 3-phenylpropanohydrazide and S-methylisothiourea sulfate in a solvent such as water or ethanol.

  • Add a base, for example, an aqueous solution of sodium hydroxide, to neutralize the salt and facilitate the reaction.

  • Stir the mixture at room temperature for 12-24 hours.

  • The resulting precipitate of the N-acylaminoguanidine intermediate can be filtered, washed with cold water, and dried.

• Cyclization to 5-Phenethyl-1H-triazol-3-ylamine:

  • Heat the N-acylaminoguanidine intermediate in a suitable solvent, or neat, at a temperature typically ranging from 150-200 °C. The use of a high-boiling point solvent like ethylene glycol can be beneficial.

  • The cyclization reaction can also be carried out in the presence of a base such as sodium ethoxide in ethanol under reflux.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture and pour it into ice-cold water.

  • Collect the precipitated product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to yield pure 5-Phenethyl-1H-triazol-3-ylamine.

Diagram: Synthetic Workflow for 5-Phenethyl-1H-triazol-3-ylamine

A plausible synthetic route to 5-Phenethyl-1H-triazol-3-ylamine.

In Vitro Antioxidant Activity Assay (DPPH Radical Scavenging)

This protocol is adapted from methods used to evaluate the antioxidant activity of novel 1,2,4-triazole derivatives.[14]

Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare stock solutions of the test compounds (derivatives of 5-Phenethyl-1H-triazol-3-ylamine) and a reference antioxidant (e.g., Ascorbic acid or Trolox) in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the stock solutions to obtain a range of concentrations (e.g., 10, 25, 50, 100 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the test compounds or reference standard.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, add 100 µL of methanol instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Diagram: DPPH Antioxidant Assay Workflow

Workflow for the DPPH radical scavenging assay.

In Vitro Antifungal Susceptibility Testing

This protocol describes a standard broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against pathogenic fungi.[10]

Protocol: Broth Microdilution Antifungal Assay

• Preparation of Media and Inoculum:

  • Prepare RPMI-1640 medium buffered with MOPS.

  • Culture the fungal strains (e.g., Candida albicans, Cryptococcus neoformans) on Sabouraud Dextrose Agar plates.

  • Prepare a fungal inoculum suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10³ CFU/mL.

• Preparation of Compound Plates:

  • Prepare a stock solution of the test compounds and standard antifungal drugs (e.g., Fluconazole) in DMSO.

  • In a 96-well microplate, perform serial two-fold dilutions of the compounds in RPMI-1640 medium to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well of the microplate containing the diluted compounds.

  • Include a growth control (inoculum without compound) and a sterility control (medium without inoculum).

  • Incubate the plates at 35°C for 24-48 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50% inhibition) compared to the growth control, as determined visually or by measuring the optical density.

Diagram: Signaling Pathway Inhibition by Azole Antifungals

Inhibition of ergosterol biosynthesis by triazole antifungals.

Conclusion

The 5-Phenethyl-1H-triazol-3-ylamine scaffold represents a promising starting point for the design and synthesis of novel therapeutic agents. The synthetic accessibility and the potential for diverse functionalization at the amino group and the triazole ring nitrogen atoms allow for the creation of large compound libraries for screening. The established pharmacological importance of the triazole nucleus, combined with the potential for the phenethyl group to enhance biological activity, warrants further investigation of this scaffold in various drug discovery programs. The provided protocols offer a foundation for the synthesis and evaluation of new derivatives based on this promising chemical entity.

References

• 1. researchgate.net [researchgate.net]
• 2. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Pharmacological Update of Triazole Derivative: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Pharmacological Evaluation of Some New Pyrimidine Derivatives Containing 1,2,4-Triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Discovery of potential antifungal triazoles: design, synthesis, biological evaluation, and preliminary antifungal mechanism exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharm.minia.edu.eg [pharm.minia.edu.eg]

Application Notes & Protocols: Formulation of 5-Phenethyl-1H-triazol-3-ylamine for In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: 5-Phenethyl-1H-triazol-3-ylamine is a heterocyclic compound belonging to the triazole class. Compounds containing a triazole ring are known for a wide range of biological activities, including antifungal, anticancer, anti-inflammatory, and neuroprotective effects.[1][2][3] The electron-rich triazole system can interact with various biological targets through hydrogen bonding and π-π stacking.[3] Effective in vivo evaluation of this compound is critically dependent on the development of a stable and biocompatible formulation that ensures appropriate bioavailability for the intended route of administration.

Given its structure, featuring a phenethyl group and a triazole amine, the compound is anticipated to have low aqueous solubility, a common challenge for many drug candidates.[4][5] This document provides detailed protocols and guidelines for the characterization, formulation, and stability assessment of 5-Phenethyl-1H-triazol-3-ylamine to support preclinical in vivo research.

Physicochemical Characterization

A thorough understanding of the compound's physicochemical properties is the foundation for rational formulation design.

1.1. Compound Properties Initial characterization involves gathering known or predicted properties of the molecule.

Property	Value	Reference
IUPAC Name	5-phenethyl-1H-1,2,4-triazol-3-amine	[6]
Molecular Formula	C₁₀H₁₂N₄	[7]
Molecular Weight	188.23 g/mol	[7]
Predicted XLogP3	1.5	[6]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	3	[6]

Note: The positive XLogP3 value suggests moderate lipophilicity and likely poor water solubility.

1.2. Experimental Protocol: Solubility Determination

This protocol outlines the steps to experimentally determine the compound's solubility in various vehicles, which is crucial for selecting an appropriate formulation strategy.

Materials:

• 5-Phenethyl-1H-triazol-3-ylamine powder

• Selection of vehicles (see Table 2)

• Vials (glass, ~2 mL)

• Orbital shaker or rotator

• Centrifuge

• HPLC system with UV detector

• Calibrated analytical balance and pH meter

Procedure:

• Preparation: Add an excess amount of 5-Phenethyl-1H-triazol-3-ylamine to a vial (e.g., 5-10 mg).

• Vehicle Addition: Add a known volume (e.g., 1 mL) of the selected test vehicle to the vial.

• Equilibration: Seal the vials and place them on an orbital shaker at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess, undissolved solid.

• Quantification: Carefully collect the supernatant and dilute it with a suitable solvent for analysis. Quantify the concentration of the dissolved compound using a validated HPLC method.

• Data Recording: Record the solubility in mg/mL. Repeat for all selected vehicles.

Vehicle	Intended Route(s)	Typical Use
Aqueous Buffer (pH 7.4)	Oral, IV, IP	Baseline aqueous solubility
0.9% Saline	IV, IP, SC	Isotonic parenteral vehicle
5% Dextrose in Water (D5W)	IV, IP	Parenteral vehicle
Polyethylene Glycol 400 (PEG 400)	Oral, IP	Co-solvent
Propylene Glycol (PG)	Oral, IP	Co-solvent
Dimethyl Sulfoxide (DMSO)	IP, SC (with dilution)	Strong organic solvent
Corn Oil / Sesame Oil	Oral, SC	Lipid-based vehicle
20% Captisol® (SBE-β-CD)	IV, IP, Oral	Solubilizing excipient
10% Tween® 80 in Saline	Oral, IP, IV	Surfactant/wetting agent

Formulation Development Workflow

The selection of a formulation strategy depends on the compound's solubility, the desired route of administration, and the study's objective.[8]

References

• 1. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 2. Synthesis and biological evaluation of 1,2,4-triazole derivatives as potential neuroprotectant against ischemic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Editorial: Pharmaceutical insights into the triazoles: Recent advances [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-Phenyl-4H-1,2,4-triazol-3-amine | C8H8N4 | CID 95778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 5-Phenethyl-1H-triazol-3-ylamine synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, focusing on the widely used azide-nitrile cycloaddition method.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The base catalyst (e.g., KOtBu, Cs₂CO₃) may be old or deactivated.	Use a fresh batch of a strong, non-nucleophilic base. Ensure it is stored under anhydrous conditions.
2. Low Reaction Temperature: The reaction may not have reached the necessary activation energy.	Increase the reaction temperature. For the azide-nitrile cycloaddition, temperatures around 70°C in DMSO are often effective.[1]
3. Impure Starting Materials: Phenethylacetonitrile or the azide source may contain impurities that inhibit the reaction.	Purify starting materials before use. Phenethylacetonitrile can be distilled, and the purity of the azide source should be verified.
4. Inappropriate Solvent: The chosen solvent may not be suitable for the reaction.	Polar aprotic solvents like DMSO or DMF are generally preferred for this type of cycloaddition.[1]
Formation of Multiple Products/Side Reactions	1. Competing Rearrangements: The initial cyclization product can undergo rearrangements like the Dimroth rearrangement, leading to isomeric triazoles.[2][3]	Carefully control the reaction time and temperature. Shorter reaction times may favor the desired product. The choice of base can also influence the product distribution.
2. Side Reactions of the Nitrile: The nitrile group can undergo side reactions under strongly basic conditions.	Use a stoichiometric amount of base or a slight excess. A large excess of base can promote side reactions.
3. Impurities in Starting Materials: Acidic or basic impurities can catalyze side reactions.	Ensure the purity of all reagents and solvents.
Difficulty in Product Purification	1. Co-elution with Starting Materials: The product may have a similar polarity to the starting materials, making chromatographic separation difficult.	Optimize the mobile phase for column chromatography. A gradient elution may be necessary. Recrystallization can also be an effective purification method.
2. Presence of Isomeric Byproducts: Isomers formed during the reaction can be difficult to separate from the desired product.	High-performance liquid chromatography (HPLC) may be required for separating closely related isomers.
3. Oily Product: The final product may be an oil, making handling and purification challenging.	Attempt to form a salt of the amine product (e.g., hydrochloride salt) which is often a crystalline solid and easier to purify by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 5-Phenethyl-1H-triazol-3-ylamine?

A1: The most direct and atom-economical method is the [3+2] cycloaddition reaction between an azide source and 3-phenylpropanenitrile (phenethylacetonitrile).[4][5] This reaction is typically catalyzed by a strong base.

Q2: What are the key parameters to optimize for improving the yield of the azide-nitrile cycloaddition?

A2: The key parameters to optimize are:

• Base: Strong, non-nucleophilic bases like potassium tert-butoxide (KOtBu) or cesium carbonate (Cs₂CO₃) are often effective.[1][6] The amount of base should be carefully controlled.

• Solvent: Polar aprotic solvents such as DMSO or DMF are generally the best choice.[1]

• Temperature: The reaction often requires heating, typically in the range of 70-120°C.[1][7]

• Reaction Time: Prolonged reaction times can sometimes lead to the formation of rearrangement byproducts. Monitoring the reaction by TLC or LC-MS is recommended to determine the optimal time.

Q3: Can the Dimroth rearrangement be a problem during the synthesis?

A3: Yes, the Dimroth rearrangement is a known isomerization reaction in 1,2,3-triazoles where endocyclic and exocyclic nitrogen atoms can switch places.[2][3] This can lead to the formation of an isomeric product. The reaction conditions, particularly temperature and pH, can influence the likelihood of this rearrangement.

Q4: What are the safety precautions to consider when working with azides?

A4: Organic azides can be explosive, especially low molecular weight azides. It is crucial to handle them with care. Avoid heating them in a concentrated form and always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Perform reactions in a well-ventilated fume hood and behind a blast shield if working on a larger scale. Sodium azide, a common precursor, is also highly toxic.

Q5: How can I confirm the structure of the synthesized 5-Phenethyl-1H-triazol-3-ylamine?

A5: The structure can be confirmed using a combination of spectroscopic techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy: ¹H and ¹³C NMR will provide information about the proton and carbon environments in the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: This can identify characteristic functional groups, such as the N-H and C-N bonds of the triazole ring and the amino group.

Experimental Protocols

Protocol 1: Base-Catalyzed [3+2] Cycloaddition of an Azide with 3-Phenylpropanenitrile

This protocol describes a general procedure for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine via a base-catalyzed cycloaddition.

Materials:

• 3-Phenylpropanenitrile (phenethylacetonitrile)

• Azide source (e.g., sodium azide with a phase-transfer catalyst, or an organic azide like trimethylsilyl azide)

• Potassium tert-butoxide (KOtBu) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• To a stirred solution of 3-phenylpropanenitrile (1.0 eq.) in anhydrous DMSO, add the azide source (1.2 eq.).

• Carefully add potassium tert-butoxide (1.5 eq.) or cesium carbonate (2.0 eq.) portion-wise at room temperature.

• Heat the reaction mixture to 70-80°C and stir for 3-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 5-Phenethyl-1H-triazol-3-ylamine.

Data Presentation

The following table summarizes typical yields for the synthesis of 5-substituted-1-aryl-1H-1,2,3-triazol-4-amines, which are structurally related to the target compound and synthesized via similar azide-nitrile cycloaddition methods.

Entry	Aryl Acetonitrile	Aryl Azide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetonitrile	4-Nitrophenyl azide	KOtBu	DMSO	70	3	94
2	4-Chlorophenylacetonitrile	Phenyl azide	Cs₂CO₃	DMSO	80	5	88
3	4-Methoxyphenylacetonitrile	4-Tolyl azide	KOtBu	DMF	75	4	91

Note: The data in this table is illustrative and based on reported syntheses of analogous compounds. Actual yields for 5-Phenethyl-1H-triazol-3-ylamine may vary.

Visualizations

Synthesis Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
• 3. starchemistry888.com [starchemistry888.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Azide–acetonitrile “click” reaction triggered by Cs2CO3: the atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Phenethyl-1H-triazol-3-ylamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Phenethyl-1H-triazol-3-ylamine. The information is presented in a question-and-answer format to directly address common issues during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 5-Phenethyl-1H-triazol-3-ylamine?

Due to its molecular structure, which includes a basic triazole amine moiety and a nonpolar phenethyl group, 5-Phenethyl-1H-triazol-3-ylamine exhibits dual polarity. This can lead to several purification challenges:

• Column Chromatography: Strong interactions between the basic amine and the acidic silanol groups of a standard silica gel stationary phase can cause significant peak tailing, poor separation, and even irreversible adsorption of the compound.[1]

• Crystallization: The compound's moderate polarity can make finding a suitable single-solvent system for recrystallization difficult. It may be too soluble in polar solvents and poorly soluble in nonpolar solvents, often requiring a two-solvent system.

• "Oiling Out": Instead of crystallizing, the compound may separate from the solution as a liquid ("oil"), especially if the solution is cooled too quickly or if impurities are present that depress the melting point.

Q2: What are the initial steps to consider before starting the purification process?

Before proceeding with purification, it is crucial to have a preliminary understanding of your crude sample.

• Thin-Layer Chromatography (TLC): Perform TLC analysis to get a rough estimate of the number of components in your crude mixture and to test various solvent systems for column chromatography.

• Solubility Testing: Test the solubility of your crude product in a range of common laboratory solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol, water) at both room temperature and elevated temperatures. This will aid in selecting an appropriate solvent system for either chromatography or recrystallization.

Q3: Are there any known safety precautions for handling 5-Phenethyl-1H-triazol-3-ylamine?

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Avoid inhalation of dust or vapors and contact with skin and eyes.

Troubleshooting Guides

Column Chromatography

Issue: The compound shows significant peak tailing or does not elute from the silica gel column.

This is a common issue for basic amines on acidic silica gel.

Possible Cause	Solution
Strong acid-base interaction with silica gel.	1. Add a basic modifier: Incorporate a small amount (0.5-2%) of a volatile base like triethylamine (Et₃N) or ammonium hydroxide into your eluent system.[1][2] This will neutralize the acidic sites on the silica. 2. Use a different stationary phase: Consider using a less acidic stationary phase like alumina or a functionalized silica gel (e.g., amine-functionalized silica).[1]
The mobile phase is not polar enough.	1. Increase eluent polarity: Gradually increase the proportion of the more polar solvent in your mobile phase (e.g., increase the percentage of methanol in a dichloromethane/methanol system). 2. Use a more polar solvent system: If you are using a non-polar system like hexane/ethyl acetate, switch to a more polar one such as dichloromethane/methanol.

Issue: Poor separation of the desired compound from impurities.

Possible Cause	Solution
Inappropriate solvent system.	1. Optimize the solvent system via TLC: Experiment with different solvent ratios to maximize the separation between your product and the impurities on a TLC plate. Aim for an Rf value of 0.2-0.4 for your target compound. 2. Try a different solvent combination: Explore different solvent systems with varying polarities and selectivities (e.g., ethyl acetate/hexane, dichloromethane/methanol, chloroform/methanol).
Column overloading.	1. Reduce the amount of crude material: Do not exceed the recommended loading capacity for your column size. A general rule is to use a silica gel mass that is 50-100 times the mass of the crude product.

Recrystallization

Issue: The compound "oils out" instead of forming crystals.

Possible Cause	Solution
The solution is cooling too quickly.	Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.
The solvent is not ideal.	1. Add more solvent: Re-heat the solution to dissolve the oil, and add a small amount of additional hot solvent. 2. Change the solvent system: A two-solvent system (a "good" solvent where the compound is soluble and a "poor" solvent where it is not) can promote crystallization. Common pairs for similar compounds include ethanol/water and ethyl acetate/hexane.
The presence of impurities.	If the product is highly impure, it may be necessary to first perform a preliminary purification step, such as a quick filtration through a silica plug, before attempting recrystallization.

Issue: No crystals form upon cooling.

Possible Cause	Solution
The solution is too dilute.	Gently heat the solution to evaporate some of the solvent to increase the concentration and then allow it to cool again.
Nucleation is not occurring.	1. Scratch the inner surface of the flask: Use a glass rod to gently scratch the flask below the surface of the solution to create nucleation sites. 2. Add a seed crystal: If you have a small amount of the pure solid, add a tiny crystal to the solution to induce crystallization.
The chosen solvent is not appropriate.	A good recrystallization solvent should dissolve the compound when hot but not when cold.[3] You may need to perform further solubility tests to find a more suitable solvent or solvent pair.

Issue: Low yield after recrystallization.

Possible Cause	Solution
Too much solvent was used.	Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[3] You can try to recover more product by evaporating some of the solvent from the mother liquor and cooling it again.
The compound is too soluble in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath or refrigerator to minimize the amount of product remaining in the solution.
Premature crystallization during hot filtration.	If you perform a hot filtration to remove insoluble impurities, ensure your glassware is pre-heated to prevent the product from crystallizing on the filter funnel.

Experimental Protocols

Protocol 1: Purification by Column Chromatography (Modified Normal-Phase)

This protocol is a starting point and should be optimized based on TLC analysis.

• TLC Analysis:

  • Prepare several TLC chambers with different mobile phases. Good starting points for 5-Phenethyl-1H-triazol-3-ylamine include:

    • Dichloromethane (DCM) / Methanol (MeOH) (e.g., 98:2, 95:5, 90:10)

    • Ethyl Acetate (EtOAc) / Hexane (e.g., 50:50, 70:30)

  • To each mobile phase, add 1% triethylamine (Et₃N) to prevent peak tailing.

  • Spot your crude material on the TLC plates, develop them, and visualize under UV light.

  • Choose the solvent system that gives your product an Rf value of approximately 0.3.

• Column Preparation:

  • Select an appropriately sized glass column and pack it with silica gel (slurry packing is recommended).

  • Equilibrate the column by running through 2-3 column volumes of the chosen mobile phase (containing 1% Et₃N).

• Sample Loading:

  • Dissolve the crude 5-Phenethyl-1H-triazol-3-ylamine in a minimum amount of the mobile phase or DCM.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the chosen mobile phase, collecting fractions.

  • Monitor the elution process by collecting small fractions and analyzing them by TLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 5-Phenethyl-1H-triazol-3-ylamine.

Protocol 2: Purification by Recrystallization (Two-Solvent System)

This is a general procedure that needs to be adapted based on solubility tests.

• Solvent Selection:

  • Identify a "good" solvent in which your compound is soluble when hot (e.g., ethanol, methanol, or ethyl acetate).

  • Identify a "poor" solvent (anti-solvent) in which your compound is insoluble or sparingly soluble even when hot (e.g., water, hexane, or diethyl ether). The two solvents must be miscible. A common pair for similar compounds is ethanol and water.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the hot "good" solvent to just dissolve the compound.

• Induce Crystallization:

  • While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly turbid (cloudy).

  • If too much anti-solvent is added, add a few drops of the hot "good" solvent until the solution becomes clear again.

• Cooling and Crystal Formation:

  • Cover the flask and allow it to cool slowly to room temperature.

  • For maximum yield, place the flask in an ice bath for 30-60 minutes.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold "poor" solvent.

  • Dry the purified crystals under vacuum.

Data Summary

Table 1: Recommended Starting Conditions for Column Chromatography

Parameter	Method 1: Modified Normal-Phase	Method 2: Alternative Normal-Phase
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase (Eluent)	Dichloromethane / Methanol	Ethyl Acetate / Hexane
Mobile Phase Modifier	0.5-2% Triethylamine (Et₃N)	0.5-2% Triethylamine (Et₃N)
Principle	Polarity is increased by adding methanol to elute the polar amine. Et₃N neutralizes acidic silanol groups to prevent tailing.	A less polar system where increasing the ethyl acetate ratio increases polarity. Et₃N is used to minimize tailing.

Table 2: Suggested Solvent Systems for Recrystallization

"Good" Solvent (High Solubility)	"Poor" Solvent (Low Solubility)	Comments
Ethanol	Water	A common choice for polar organic molecules.
Methanol	Diethyl Ether	Good for moderately polar compounds.
Ethyl Acetate	Hexane or Heptane	Effective for compounds with intermediate polarity.

Visualizations

Caption: General experimental workflow for the purification of 5-Phenethyl-1H-triazol-3-ylamine.

Caption: Troubleshooting logic for peak tailing in column chromatography.

References

• 1. biotage.com [biotage.com]
• 2. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 3. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, particularly when following a common synthetic route involving the cyclization of a phenethyl-containing precursor with aminoguanidine.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete reaction: The reaction may not have proceeded to completion.	- Monitor reaction progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of starting materials. - Increase reaction time and/or temperature: Gradually increase the reaction time or temperature, while monitoring for product degradation. - Ensure anhydrous conditions: Moisture can hydrolyze starting materials or intermediates. Use dry solvents and an inert atmosphere (e.g., nitrogen or argon).
Sub-optimal pH: The pH of the reaction mixture may not be ideal for the cyclization step.	- Adjust pH: The cyclization of aminoguanidine with carboxylic acid derivatives is often acid-catalyzed. If starting with aminoguanidine hydrochloride, the release of HCl may be sufficient. If not, consider the addition of a catalytic amount of a non-nucleophilic acid. Conversely, some related cyclizations are performed under basic conditions.[1][2]
Product is Impure (Multiple Spots on TLC)	Formation of isomeric triazoles: Depending on the reaction conditions, regioisomers of the triazole ring may form.	- Purification: Column chromatography is often effective for separating isomeric products. Experiment with different solvent systems to achieve optimal separation.
Presence of unreacted starting materials: Incomplete reaction can lead to contamination with starting materials.	- Optimize reaction conditions: As mentioned above, ensure the reaction goes to completion. - Washing: If the product precipitates, washing with a solvent in which the starting materials are soluble can remove them.
Side reactions: Undesired chemical transformations may be occurring.	- Control temperature: Overheating can lead to decomposition or the formation of byproducts. Maintain the recommended reaction temperature.
Difficulty in Product Isolation	Product is an oil or does not precipitate: The product may not readily crystallize from the reaction mixture.	- Solvent trituration: Try adding a non-polar solvent (e.g., hexanes, diethyl ether) to the crude oil to induce precipitation. - Extraction: If precipitation fails, perform a liquid-liquid extraction. The product can be extracted into an organic solvent, washed with brine, dried, and concentrated. The resulting crude material can then be purified by chromatography.
Formation of gelatinous precipitates: This can make filtration and further processing difficult.[3]	- Dilution: Diluting the reaction mixture with a suitable solvent may help to break up the gel. - Centrifugation: If filtration is not possible, centrifugation may be an alternative to separate the solid from the liquid phase.
Product Instability or Isomerization	Dimroth Rearrangement: Under certain conditions (e.g., heat, acid, or base), the triazole ring can undergo rearrangement to a more thermodynamically stable isomer.[4][5][6][7][8]	- Control reaction and workup conditions: Avoid excessive heat and prolonged exposure to strongly acidic or basic conditions. - Characterize the product thoroughly: Use spectroscopic methods (NMR, MS) to confirm the structure of the final product and rule out isomerization.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 5-Phenethyl-1H-triazol-3-ylamine?

A common and straightforward method for the synthesis of 5-substituted-3-amino-1,2,4-triazoles involves the condensation of a carboxylic acid or its derivative with aminoguanidine. For the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, this would typically involve the reaction of 3-phenylpropanoic acid with aminoguanidine, often under acidic conditions and with heating. Microwave-assisted synthesis can also be a rapid and efficient alternative.[9]

Q2: I am observing a major byproduct with the same mass as my product. What could it be?

A common issue in the synthesis of substituted triazoles is the formation of regioisomers. Depending on the cyclization conditions, you might be forming an isomeric triazole, for instance, 3-Phenethyl-1H-triazol-5-ylamine. Another possibility, though less common for this specific substitution pattern, could be a product of a Dimroth rearrangement, which leads to a different arrangement of atoms in the triazole ring.[4][5][6] Careful analysis of NMR spectra (specifically 1H-15N HMBC if possible) can help in distinguishing between these isomers.

Q3: My reaction is sluggish and gives a low yield. What can I do to improve it?

Low yields are often due to incomplete reactions. You can try to drive the reaction to completion by increasing the reaction time or temperature. However, be mindful that harsh conditions can lead to side reactions. Using a sealed reaction vessel, especially with microwave heating, can allow for higher temperatures and pressures, which can significantly improve reaction rates and yields.[9] Also, ensure that your reagents are pure and your solvents are anhydrous, as impurities and water can interfere with the reaction.

Q4: What is the Dimroth rearrangement and should I be concerned about it?

The Dimroth rearrangement is an isomerization reaction that can occur in certain triazoles, where endocyclic and exocyclic nitrogen atoms exchange places.[4][7] This can be promoted by heat, acid, or base.[6][7] While it is a known phenomenon in triazole chemistry, its likelihood depends on the specific substitution pattern and the reaction/workup conditions. For the synthesis of 5-Phenethyl-1H-triazol-3-ylamine, it is a potential side reaction to be aware of, especially if the reaction is run at high temperatures for extended periods or under strongly acidic or basic conditions. It is always good practice to thoroughly characterize the final product to confirm its structure.

Q5: How can I purify my crude 5-Phenethyl-1H-triazol-3-ylamine?

The purification strategy will depend on the nature of the impurities. If the main impurities are unreacted starting materials, a simple aqueous workup and extraction may be sufficient. If isomeric byproducts are present, column chromatography is typically the most effective method. A range of solvent systems can be screened, for example, gradients of ethyl acetate in hexanes or dichloromethane in methanol, to find the optimal conditions for separation. Recrystallization from a suitable solvent is also a possibility if a solid product is obtained.

Experimental Protocols

Proposed Synthesis of 5-Phenethyl-1H-triazol-3-ylamine

This protocol is a general guideline based on common methods for the synthesis of 5-substituted 3-amino-1,2,4-triazoles.[9] Optimization of reaction conditions may be necessary.

Materials:

• 3-Phenylpropanoic acid

• Aminoguanidine bicarbonate or hydrochloride

• Concentrated hydrochloric acid (if using aminoguanidine bicarbonate)

• Solvent (e.g., isopropanol, N,N-dimethylformamide)

• Microwave synthesis vials

Procedure:

• In a microwave synthesis vial, combine 3-phenylpropanoic acid (1.0 mmol) and aminoguanidine bicarbonate (1.2 mmol).

• If using aminoguanidine bicarbonate, carefully add concentrated hydrochloric acid dropwise until the effervescence ceases and the pH is acidic.

• Add the chosen solvent (e.g., 2 mL of isopropanol) to the vial.

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to a specified temperature (e.g., 150-170 °C) for a designated time (e.g., 20-30 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

• The crude product can then be purified by column chromatography or recrystallization.

Data Presentation

Reaction Condition	Temperature (°C)	Time (min)	Yield of Desired Product (%)	Yield of Isomer 1 (%)	Yield of Other Byproducts (%)
A	150	20
B	150	30
C	170	20
D	170	30

Visualizations

Caption: Experimental workflow for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Caption: Potential side reaction pathways in the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

References

• 1. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4628103A - Process for the preparation of 3-amino-1,2,4-triazole - Google Patents [patents.google.com]
• 4. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benthamscience.com [benthamscience.com]
• 7. starchemistry888.com [starchemistry888.com]
• 8. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]

5-Phenethyl-1H-triazol-3-ylamine solubility issues and solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered during experiments with 5-Phenethyl-1H-triazol-3-ylamine.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 5-Phenethyl-1H-triazol-3-ylamine in common laboratory solvents?

Predicted Solubility Profile

To provide a practical starting point for your experiments, the following table summarizes the predicted solubility of 5-Phenethyl-1H-triazol-3-ylamine in a range of common solvents. Note: These are predicted values and should be confirmed experimentally.

Solvent	Predicted Solubility	Rationale
Water	Very Low	The hydrophobic phenethyl group limits solubility in aqueous media.
Phosphate-Buffered Saline (PBS, pH 7.4)	Very Low	Similar to water, the physiological pH is unlikely to significantly improve the solubility of the free base.
Dimethyl Sulfoxide (DMSO)	High	A strong, polar aprotic solvent capable of dissolving a wide range of organic molecules.
Ethanol	Moderate to High	A polar protic solvent that can engage in hydrogen bonding with the amino and triazole groups.
Methanol	Moderate to High	Similar to ethanol, its polarity allows for good interaction with the compound.
Acetonitrile	Moderate	A polar aprotic solvent, may be less effective than DMSO but still a viable option.
Dichloromethane (DCM)	Low to Moderate	A non-polar solvent, likely less effective for this compound containing polar functional groups.

Q2: I'm observing precipitation when I dilute my DMSO stock solution of 5-Phenethyl-1H-triazol-3-ylamine into an aqueous buffer for my in vitro assay. What is causing this and how can I prevent it?

A2: This is a common issue known as "solvent-shifting" or "crashing out." It occurs when a compound that is soluble in a strong organic solvent like DMSO is introduced into an aqueous buffer where it has poor solubility. The drastic change in solvent polarity causes the compound to precipitate.

To prevent this, consider the following troubleshooting steps, which are also illustrated in the workflow diagram below:

• Reduce the final concentration: The most straightforward solution is to lower the final concentration of the compound in your assay to a level below its aqueous solubility limit.

• Decrease the DMSO stock concentration: Preparing a less concentrated DMSO stock solution will require a larger volume to be added to the aqueous buffer, which can sometimes aid in dispersion. However, be mindful of the final DMSO concentration in your assay.

• Optimize the dilution method: Instead of adding the DMSO stock directly to the full volume of the buffer, try adding the stock solution to a smaller volume of buffer first, vortexing well, and then bringing it up to the final volume. Another effective technique is to add the DMSO stock dropwise to the vigorously vortexing aqueous buffer.[3]

• Increase the final co-solvent concentration: If your experimental system can tolerate it, increasing the final percentage of DMSO (e.g., from 0.1% to 0.5% or 1%) can help maintain the compound's solubility. Always run a vehicle control with the same final DMSO concentration to account for any solvent effects.[5]

• Use pre-warmed buffer: Gently warming your aqueous buffer to 37°C before adding the DMSO stock can sometimes improve solubility.[3]

A troubleshooting workflow for addressing compound precipitation.

Q3: Can I improve the aqueous solubility of 5-Phenethyl-1H-triazol-3-ylamine by adjusting the pH?

A3: Yes, pH adjustment can be a very effective strategy. 5-Phenethyl-1H-triazol-3-ylamine contains a primary amine group, which is basic. In an acidic environment (pH below its pKa), the amine group will be protonated, forming a more polar and, therefore, more water-soluble salt.[6]

To determine the optimal pH for your experiments, it is recommended to perform a pH-solubility profile. A general protocol for this is provided in the "Experimental Protocols" section.

Q4: Is salt formation a viable option to increase the solubility of this compound?

A4: Absolutely. Forming a salt is a standard and highly effective method for increasing the aqueous solubility of ionizable compounds.[6] Since 5-Phenethyl-1H-triazol-3-ylamine has a basic amino group, it can be converted into a salt by reacting it with an acid. The hydrochloride (HCl) salt is a common choice and is often significantly more water-soluble than the free base.[7] A detailed protocol for preparing a hydrochloride salt is available in the "Experimental Protocols" section.

Troubleshooting Guides

Issue 1: My compound won't dissolve in the initial organic solvent.

• Problem: You are trying to prepare a stock solution in DMSO or ethanol, but the solid 5-Phenethyl-1H-triazol-3-ylamine is not fully dissolving.

• Solutions:

  • Increase Solvent Volume: You may be trying to make a solution that is too concentrated. Try adding more solvent to decrease the concentration.

  • Gentle Warming: Warm the solution in a water bath (typically 37°C to 50°C) while vortexing. Be cautious not to overheat, as this could degrade the compound.

  • Sonication: Place the vial in a sonicator bath for several minutes to help break up solid aggregates and enhance dissolution.

  • Try a Stronger Solvent: If ethanol is not working, switch to DMSO, which is a more powerful solvent for many organic molecules.

Issue 2: The pH of my buffer changes after adding the compound.

• Problem: You add your dissolved 5-Phenethyl-1H-triazol-3-ylamine to a buffered solution, and you notice a significant shift in the pH.

• Explanation: This can happen if the buffer capacity of your solution is too low to handle the addition of the basic compound.

• Solution:

  • Use a Higher Concentration Buffer: Increase the molarity of your buffer (e.g., from 10 mM to 50 mM) to improve its buffering capacity.

  • Re-adjust pH: After adding the compound, check the pH and carefully re-adjust it to your desired value using a dilute acid (e.g., 0.1 M HCl).

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the standard procedure for preparing a concentrated stock solution of 5-Phenethyl-1H-triazol-3-ylamine in an organic solvent, typically for use in in vitro assays.[1][8]

• Materials:

  • 5-Phenethyl-1H-triazol-3-ylamine (solid)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated pipette

  • Vortex mixer

• Procedure:

  • Allow the vial of solid compound to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the compound into a sterile vial.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM, 50 mM).

  • Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

  • If necessary, gently warm the solution in a 37°C water bath or sonicate for 5-10 minutes to aid dissolution.

  • Visually inspect the solution to ensure it is clear and free of particulates.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: pH-Dependent Solubility Profiling

This protocol outlines a method to determine the solubility of 5-Phenethyl-1H-triazol-3-ylamine at different pH values.[9]

• Materials:

  • 5-Phenethyl-1H-triazol-3-ylamine (solid)

  • A series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate buffers)

  • Sealed glass vials

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm)

  • HPLC system for quantification

• Procedure:

  • Add an excess amount of solid 5-Phenethyl-1H-triazol-3-ylamine to a vial containing a known volume of each buffer. "Excess" means that undissolved solid should be clearly visible.

  • Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24 hours to allow the solution to reach equilibrium.

  • After 24 hours, visually confirm that excess solid is still present.

  • Centrifuge the vials at high speed to pellet the undissolved solid.

  • Carefully withdraw the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC method.

  • Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer to generate a pH-solubility profile.

Workflow for determining a pH-solubility profile.

Protocol 3: Small-Scale Hydrochloride (HCl) Salt Formation

This protocol provides a general method for preparing the hydrochloride salt of 5-Phenethyl-1H-triazol-3-ylamine to improve its aqueous solubility.[10][11][12]

• Materials:

  • 5-Phenethyl-1H-triazol-3-ylamine (free base)

  • Anhydrous diethyl ether or isopropanol

  • HCl solution in an organic solvent (e.g., 2 M HCl in diethyl ether or 4 M HCl in dioxane)

  • Stir plate and stir bar

  • Glass funnel and filter paper

  • Vacuum flask

• Procedure:

  • Dissolve the free base in a minimal amount of anhydrous diethyl ether or isopropanol in a clean, dry flask with a stir bar.

  • While stirring the solution at room temperature, slowly add 1.0 to 1.1 equivalents of the HCl solution dropwise.

  • A precipitate (the HCl salt) should begin to form. Continue stirring for 30-60 minutes to ensure complete precipitation.

  • Collect the solid salt by vacuum filtration.

  • Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material.

  • Dry the salt under vacuum to remove all residual solvent. The resulting white to off-white solid is the hydrochloride salt of 5-Phenethyl-1H-triazol-3-ylamine.

Mandatory Visualizations

Decision-making workflow for selecting a solubility enhancement strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenethylamine - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. pharmatutor.org [pharmatutor.org]
• 9. acs.org [acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: 5-Phenethyl-1H-triazol-3-ylamine Synthesis

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for preparing 5-Phenethyl-1H-triazol-3-ylamine?

The most prevalent and efficient method for the synthesis of 5-substituted-1H-1,2,3-triazoles is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2][3] This reaction involves the cycloaddition of an azide with a terminal alkyne. For 5-Phenethyl-1H-triazol-3-ylamine, a plausible route involves the reaction of 3-azidoprop-1-yne with phenethylacetylene, followed by amination, or more directly, the cycloaddition of an appropriate amino-alkyne with an azide.

Q2: Why is the CuAAC reaction preferred for this type of synthesis?

The CuAAC reaction is favored due to its high yields, mild reaction conditions, and high regioselectivity, exclusively producing the 1,4-disubstituted triazole isomer.[2][4] The reaction is generally tolerant of a wide variety of functional groups and can often be conducted in benign solvents, including water.[2]

Q3: What are the key starting materials for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine via CuAAC?

To synthesize 5-Phenethyl-1H-triazol-3-ylamine, you would typically start with a phenethyl-containing precursor and a three-carbon component with an amino or masked amino group. A potential route involves the reaction of 4-phenyl-1-butyne with an azide that has a protected amino group, followed by deprotection.

Q4: Are there alternative synthetic methods to the CuAAC reaction?

Yes, other methods exist, such as the thermal Huisgen 1,3-dipolar cycloaddition. However, this method often requires elevated temperatures and can lead to a mixture of regioisomers (1,4- and 1,5-disubstituted triazoles), which necessitates chromatographic separation.[2] Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) is another alternative that typically yields the 1,5-regioisomer.[4]

Experimental Protocols

Proposed Synthesis of 5-Phenethyl-1H-triazol-3-ylamine via CuAAC

This protocol is a generalized procedure based on standard CuAAC reactions. Optimization may be required for the specific substrates.

Materials:

• 4-phenyl-1-butyne

• 3-azido-prop-1-ylamine (or a protected version)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., a mixture of tert-butanol and water)

• Dichloromethane (DCM) for extraction

• Saturated aqueous solution of sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-phenyl-1-butyne (1 equivalent) and 3-azido-prop-1-ylamine (1 equivalent) in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 equivalents) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1 equivalents) in water.

• To the stirred solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper(II) sulfate solution.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 5-Phenethyl-1H-triazol-3-ylamine.

Troubleshooting Guide

Q1: The reaction yield is low. What are the possible causes and solutions?

• Cause: Inefficient generation of the active Cu(I) catalyst.

  • Solution: Ensure that the sodium ascorbate is fresh and used in excess to fully reduce the Cu(II) salt to the active Cu(I) species.[5] The reaction is also sensitive to oxygen, which can oxidize Cu(I) to Cu(II); degassing the solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) can improve the yield.

• Cause: Impure starting materials.

  • Solution: Verify the purity of the alkyne and azide starting materials by NMR or other analytical techniques. Impurities can interfere with the catalyst.

• Cause: Poor solubility of reactants.

  • Solution: While t-BuOH/water is a common solvent system, other solvents or co-solvents can be explored. For instance, THF, DMF, or DMSO can be used.[6]

Q2: I am observing the formation of side products. How can I minimize them?

• Cause: Oxidative homocoupling of the alkyne (Glaser coupling) can be a significant side reaction.

  • Solution: This is often due to the presence of oxygen. As mentioned above, performing the reaction under an inert atmosphere and ensuring a sufficient concentration of the reducing agent (sodium ascorbate) can minimize this side product.[4]

• Cause: The starting azide is unstable.

  • Solution: Organic azides can be sensitive to heat and light. Store them properly and use them as fresh as possible. If synthesizing the azide in-house, ensure it is pure before use in the cycloaddition step.

Q3: The purification of the final product is difficult. What can I do?

• Cause: The product is highly polar and shows poor mobility on silica gel.

  • Solution: A more polar eluent system for column chromatography may be required. For very polar compounds, reverse-phase chromatography could be an alternative.

• Cause: Residual copper catalyst is present in the product.

  • Solution: Washing the crude product with an aqueous solution of ammonia or EDTA can help to chelate and remove residual copper salts.

Data Presentation

Table 1: Effect of Catalyst and Solvent on CuAAC Reaction Yield.

Catalyst System	Solvent	Temperature (°C)	Typical Yield (%)	Reference
CuSO₄/Sodium Ascorbate	t-BuOH/H₂O	Room Temperature	85-95	[5]
CuI	THF	Room Temperature	80-90	[7]
Cu/C (heterogeneous)	DCM	110 (flow)	>95	[8]
[CuBr(PPh₃)₃]	Neat	Room Temperature	>90	[9]

Table 2: Troubleshooting Common Issues in 5-Phenethyl-1H-triazol-3-ylamine Synthesis.

Issue	Potential Cause	Recommended Action
Low or no product formation	Inactive catalyst	Use fresh sodium ascorbate; degas solvent; run under inert atmosphere.
Impure starting materials	Check purity of alkyne and azide; repurify if necessary.
Formation of a blue/green precipitate	Copper(II) salt precipitation	Ensure adequate solvent volume to maintain solubility.
Alkyne homocoupling (dimer formation)	Oxygen in the reaction	Degas the reaction mixture and maintain an inert atmosphere.
Difficulty in product isolation	High polarity of the product	Use a more polar eluent for chromatography; consider reverse-phase HPLC.
Residual copper contamination	Wash with an aqueous ammonia or EDTA solution.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Caption: Proposed mechanism for the CuAAC synthesis of the target molecule.

Caption: Troubleshooting decision tree for synthesis optimization.

References

• 1. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Chemistry [organic-chemistry.org]
• 3. chemijournal.com [chemijournal.com]
• 4. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. scispace.com [scispace.com]
• 8. A practical flow synthesis of 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1,2,3-Triazole synthesis [organic-chemistry.org]

Technical Support Center: Overcoming Resistance with 5-Phenethyl-1H-triazol-3-ylamine Analogs

Disclaimer: Due to the limited availability of specific experimental data for 5-Phenethyl-1H-triazol-3-ylamine and its direct analogs in the context of overcoming drug resistance, this technical support center provides guidance based on published research on structurally related triazole-based compounds that have been investigated for similar therapeutic purposes. The protocols and troubleshooting advice are generalized for this class of molecules and should be adapted as needed for your specific analog.

Frequently Asked Questions (FAQs)

Q1: We are experiencing low yields during the synthesis of our 5-phenethyl-1H-triazol-3-ylamine analog. What are the common pitfalls and how can we optimize the reaction?

A1: Low yields in the synthesis of substituted 1,2,4-triazoles are a common issue. Here are several factors to consider for optimization:

• Reaction Conditions: The cyclization step to form the triazole ring is often sensitive to temperature and reaction time. If using a conventional heating method, ensure a consistent and optimal temperature is maintained. Microwave-assisted synthesis has been reported to improve yields and reduce reaction times for some triazole derivatives.

• Purity of Starting Materials: Ensure that the starting materials, such as the corresponding phenethyl-substituted carboxylic acid or its derivative and aminoguanidine, are of high purity. Impurities can lead to side reactions and the formation of byproducts.

• Catalyst: The choice and amount of acid or base catalyst can significantly impact the reaction. Experiment with different catalysts and concentrations to find the optimal conditions for your specific analog.

• Work-up and Purification: Product loss can occur during the work-up and purification steps. Ensure complete precipitation of the product before filtration and use a minimal amount of cold solvent for washing. If the product is difficult to crystallize, consider alternative purification methods such as column chromatography.

Q2: Our 5-phenethyl-1H-triazol-3-ylamine analog shows poor solubility in aqueous buffers for our cell-based assays. What strategies can we employ to improve its solubility?

A2: Poor aqueous solubility is a frequent challenge with small molecule inhibitors. Here are some strategies to address this:

• Co-solvents: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving compounds for in vitro assays. Prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final working concentration in your cell culture medium. Ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Formulation with Excipients: For in vivo studies, formulation with excipients such as cyclodextrins, polysorbates (e.g., Tween 80), or polyethylene glycol (PEG) can enhance solubility and bioavailability.

• Salt Formation: If your analog has a basic functional group, such as the amine on the triazole ring, converting it to a salt (e.g., hydrochloride salt) can significantly improve its aqueous solubility.

• Structural Modification: In the long term, medicinal chemistry efforts can focus on introducing polar functional groups to the molecule to enhance its solubility, though this may also impact its biological activity.

Q3: We are observing off-target effects or cytotoxicity in our control cell lines at higher concentrations of our triazole analog. How can we investigate and mitigate this?

A3: Off-target effects are a concern with many kinase inhibitors. Here’s how to approach this issue:

• Dose-Response Curves: Generate detailed dose-response curves for your analog in both your target and control cell lines to determine the therapeutic window.

• Kinase Profiling: To identify potential off-target kinases, consider performing a broad kinase profiling assay. Several commercial services are available that can screen your compound against a large panel of kinases.

• Target Engagement Assays: Use techniques like cellular thermal shift assay (CETSA) or western blotting for downstream targets to confirm that your compound is engaging with its intended target in cells at the concentrations where you observe a phenotypic effect.

• Structural Modifications: Structure-activity relationship (SAR) studies can help in modifying the compound to improve its selectivity for the target kinase and reduce off-target effects.

Troubleshooting Guides

Inconsistent Results in Cell Viability Assays (e.g., MTT, CellTiter-Glo)

Problem	Possible Cause	Troubleshooting Steps
High variability between replicate wells	Inconsistent cell seeding, uneven compound distribution, or edge effects in the plate.	- Ensure a homogenous single-cell suspension before seeding. - Mix the plate gently after adding the compound. - Avoid using the outer wells of the plate, or fill them with sterile PBS to maintain humidity.
Unexpectedly low cell viability in vehicle control wells	DMSO concentration is too high, or the vehicle itself is toxic to the cells.	- Ensure the final DMSO concentration is at a non-toxic level (typically <0.5%). - Run a separate dose-response curve for the vehicle to determine its toxicity threshold.
No significant effect on cell viability at expected concentrations	The compound may not be active against the chosen cell line, the compound may have degraded, or the assay incubation time is too short.	- Verify the identity and purity of your compound. - Test a broader range of concentrations. - Increase the incubation time (e.g., from 24h to 48h or 72h). - Use a positive control compound known to be effective in your cell line.

Issues with Western Blot Analysis for Signaling Pathway Modulation

Problem	Possible Cause	Troubleshooting Steps
No change in the phosphorylation status of the target protein	The compound is not inhibiting the target kinase at the tested concentration, or the incubation time is not optimal.	- Perform a dose-response and time-course experiment to find the optimal conditions for target inhibition. - Confirm target engagement using an alternative method if possible.
Weak or no signal for the protein of interest	Insufficient protein loading, poor antibody quality, or incorrect transfer conditions.	- Perform a protein quantification assay to ensure equal loading. - Use a validated antibody and optimize its dilution. - Verify the transfer efficiency using a loading control like β-actin or GAPDH.
High background on the blot	The antibody concentration is too high, blocking is insufficient, or washing steps are inadequate.	- Titrate the primary and secondary antibodies to find the optimal concentration. - Increase the blocking time or try a different blocking agent (e.g., BSA instead of milk). - Increase the number and duration of wash steps.

Quantitative Data Summary

The following tables summarize the in vitro anticancer activity of various triazole analogs from published studies. This data can serve as a reference for the expected potency of this class of compounds.

Table 1: In Vitro Anticancer Activity of 4,5-bis(substituted phenyl)-4H-1,2,4-triazol-3-amine Derivatives [1]

Compound	Cell Line (Lung Cancer)	IC50 (µM)
4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-amine (BCTA)	A549	1.09
NCI-H460	2.01
NCI-H23	3.28
5-Fluorouracil (Reference Drug)	A549	>50
NCI-H460	28.32
NCI-H23	35.11

Table 2: In Vitro Anticancer Activity of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs against a Panel of Cancer Cell Lines [2]

Compound	Most Sensitive Cell Line	Growth Percent Inhibition (%) at 10⁻⁵ M
4a	UO-31 (Renal Cancer)	26.68
4b	UO-31 (Renal Cancer)	31.14
4e	SNB-75 (CNS Cancer)	41.25
4f	UO-31 (Renal Cancer)	37.17
4i	SNB-75 (CNS Cancer)	38.94

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines a general procedure for determining the cytotoxic effects of 5-phenethyl-1H-triazol-3-ylamine analogs on cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• 5-phenethyl-1H-triazol-3-ylamine analog stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count the cells. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the triazole analog in complete medium from the DMSO stock solution. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include wells with vehicle (medium with DMSO) as a negative control and a known cytotoxic drug as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control wells. Plot the cell viability against the compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Protocol 2: Western Blotting for Analysis of Protein Phosphorylation

This protocol provides a general method for assessing the effect of a triazole analog on the phosphorylation status of a target kinase and its downstream effectors.

Materials:

• Cancer cells treated with the triazole analog

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Western blotting apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (total and phosphorylated forms of the target protein)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with the desired concentrations of the triazole analog for the appropriate time. Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Quantify the protein concentration in the lysates using the BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples and add Laemmli sample buffer. Boil the samples at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and then add the ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for the total form of the protein and a loading control (e.g., β-actin) to confirm equal protein loading.

Visualizations

Caption: A typical experimental workflow for the development and evaluation of novel anticancer compounds.

References

• 1. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Metabolic Stability of 5-Phenethyl-1H-triazol-3-ylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working to enhance the metabolic stability of 5-Phenethyl-1H-triazol-3-ylamine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the likely metabolic hotspots on 5-Phenethyl-1H-triazol-3-ylamine?

A1: Based on its structure, the primary metabolic liabilities are expected on the phenethyl moiety. The 1,2,4-triazole ring is generally stable against metabolic degradation.[1][2] The two most probable sites of metabolism are:

• Aromatic Hydroxylation: The phenyl ring is susceptible to oxidation by Cytochrome P450 (CYP) enzymes, typically at the para-position.

• Benzylic Oxidation: The carbon atom of the ethyl bridge adjacent to the phenyl ring (the benzylic position) is a prime target for CYP-mediated oxidation, leading to a hydroxylated metabolite.

The primary amine group could also be a site for Phase II conjugation reactions, though Phase I oxidation is often the rate-limiting step for clearance. The phenethylamine substructure is known to be metabolized by monoamine oxidases (MAO-A and MAO-B) which convert it to phenylacetic acid.[3]

Caption: Predicted primary metabolic pathways for 5-Phenethyl-1H-triazol-3-ylamine.

Q2: Which in vitro assays are recommended for assessing the metabolic stability of this compound?

A2: The two primary assays for initial screening are:

• Liver Microsomal Stability Assay: This is a cost-effective, high-throughput assay to assess Phase I metabolic stability, primarily mediated by CYP enzymes.[4][5] It will provide key data on intrinsic clearance (CLint).

• Plasma Stability Assay: This assay determines the compound's stability against enzymes present in plasma, such as esterases and amidases.[6][7][8] While less likely to be a primary route of degradation for this specific molecule, it is a crucial control experiment.

For more detailed analysis, follow-up studies using hepatocytes (suspension or plated) can provide a more comprehensive picture that includes both Phase I and Phase II metabolism.

Q3: What are the most common strategies to improve the metabolic stability of a compound like this?

A3: The core strategy is bioisosteric replacement, which involves substituting metabolically liable parts of the molecule with groups that are more stable while retaining biological activity.[9][10][11] For 5-Phenethyl-1H-triazol-3-ylamine, consider the following modifications:

• Blocking Aromatic Hydroxylation: Introduce an electron-withdrawing group, such as fluorine, to the para-position of the phenyl ring. This can deactivate the ring towards oxidative metabolism.[12]

• Blocking Benzylic Oxidation:

  • Deuteration: Replacing the hydrogens at the benzylic position with deuterium can slow the rate of metabolism due to the kinetic isotope effect.[13][14]

  • Gem-dimethyl substitution: Introducing two methyl groups at the benzylic position can sterically hinder the approach of metabolic enzymes.

• Scaffold Hopping: In more advanced optimization, the entire phenethyl group could be replaced with a different, more stable chemical scaffold that preserves the necessary pharmacophore for biological activity.[15]

Section 2: Troubleshooting Guides

Q4: I am observing very rapid degradation of my compound in the liver microsomal stability assay (<10 min half-life). What should I do first?

A4: Rapid degradation suggests significant Phase I metabolism.

Troubleshooting Steps:

• Confirm Compound Stability: Run a control incubation without the NADPH regenerating system. If the compound is still unstable, it may be chemically unstable in the assay buffer at 37°C, not metabolically unstable.[16]

• Check for Microsomal Activity: Ensure your positive control compound (e.g., Verapamil, Midazolam) is degrading as expected. If not, your microsomes or NADPH cofactor may be inactive.

• Identify the Cause: To determine if degradation is CYP-mediated, run the assay in the presence of a broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole, ABT). If stability increases, CYP enzymes are the primary cause.

• Lower Protein Concentration: High microsomal protein concentrations can lead to very fast turnover. Try reducing the concentration (e.g., from 0.5 mg/mL to 0.2 mg/mL) to extend the half-life into a more accurately measurable range.[16]

Q5: My metabolic stability results are highly variable between experiments. What are the potential causes?

A5: Variability can stem from several sources.

Troubleshooting Steps:

• Reagent Preparation: Ensure all reagents, especially the NADPH regenerating system, are freshly prepared for each experiment.[16] Cofactor activity diminishes with freeze-thaw cycles.

• Microsome Handling: Thaw pooled liver microsomes on ice immediately before use and keep them on ice at all times. Inconsistent thawing can lead to variable enzyme activity.

• Compound Solubility: If your compound has poor aqueous solubility, it may be precipitating in the assay buffer. This can lead to inconsistent concentrations. Check solubility and consider reducing the starting concentration if necessary.

• Assay Termination: Ensure the stop solution (e.g., ice-cold acetonitrile) is added precisely at the designated time points and that it effectively quenches the reaction by causing protein precipitation.

• Analytical Method: Verify the robustness of your LC-MS/MS method. Check for matrix effects and ensure the internal standard is performing consistently.

Caption: Troubleshooting decision tree for high variability in stability assays.

Section 3: Data Presentation & Strategies

Q6: How can I quantitatively compare the metabolic stability of my parent compound and its modified analogues?

A6: You should compare the calculated half-life (t½) and intrinsic clearance (CLint) values across different species' liver microsomes. A successful modification will result in a longer half-life and a lower intrinsic clearance.

Table 1: Comparative Metabolic Stability Data (Hypothetical)

Compound ID	Modification	Human Liver Microsomes (t½, min)	Human Liver Microsomes (CLint, µL/min/mg)	Rat Liver Microsomes (t½, min)	Rat Liver Microsomes (CLint, µL/min/mg)
Parent-001	None	8	173.3	5	277.2
Analog-002	para-Fluoro on phenyl ring	25	55.4	18	77.0
Analog-003	Deuterium at benzylic position	15	92.4	11	126.0

| Analog-004 | gem-Dimethyl at benzylic position | > 60 | < 11.6 | > 60 | < 11.6 |

Data is for illustrative purposes only.

Caption: Experimental workflow for improving metabolic stability.

Section 4: Experimental Protocols

Q7: Can you provide a detailed protocol for a liver microsomal stability assay?

A7: Yes. Here is a standard protocol.

Protocol: Liver Microsomal Stability Assay

1. Materials & Reagents:

• Test Compound Stock: 10 mM in DMSO

• Pooled Liver Microsomes (e.g., Human, Rat): 20 mg/mL stock

• Phosphate Buffer: 100 mM, pH 7.4

• NADPH Regenerating System:

  • Solution A: 26 mM NADP+, 66 mM Glucose-6-phosphate, 66 mM MgCl₂ in water.

  • Solution B: 40 U/mL Glucose-6-phosphate dehydrogenase in water.

• Stop Solution: Ice-cold Acetonitrile with a suitable internal standard.

• Control Compounds: Propranolol (high clearance), Verapamil (intermediate clearance).

• 96-well incubation plate and collection plate.

2. Assay Procedure:

• Prepare a working solution of the test compound (e.g., 100 µM in Acetonitrile) from the 10 mM DMSO stock.[5]

• Prepare the incubation mixture by diluting the liver microsomes in phosphate buffer to an intermediate concentration (e.g., 1 mg/mL). Pre-warm this mixture at 37°C for 10 minutes.

• Prepare the complete NADPH regenerating system by mixing Solution A and Solution B. Pre-warm at 37°C.

• To initiate the reaction, add the NADPH regenerating system to the pre-warmed microsome solution.

• Immediately add the test compound to start the incubation. The final concentrations should be approximately:

  • Test Compound: 1 µM

  • Microsomal Protein: 0.5 mg/mL

  • DMSO: < 0.1%

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a well in the collection plate containing 3 volumes of ice-cold stop solution.[16] The 0-minute sample is prepared by adding the stop solution before the test compound.

• Once all time points are collected, centrifuge the collection plate at 4000 rpm for 20 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for analysis by LC-MS/MS.

3. Data Analysis:

• Quantify the peak area of the test compound relative to the internal standard at each time point.

• Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

• Determine the slope of the line, which represents the elimination rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .[16]

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) / (mg/mL protein) * 1000 .[16]

Q8: Can you provide a detailed protocol for a plasma stability assay?

A8: Yes. Here is a standard protocol.

Protocol: Plasma Stability Assay

1. Materials & Reagents:

• Test Compound Stock: 10 mM in DMSO

• Pooled Plasma (e.g., Human, Rat), heparinized.

• Phosphate Buffered Saline (PBS), pH 7.4

• Stop Solution: Ice-cold Acetonitrile with a suitable internal standard.

• Control Compound: Propantheline (known to be unstable in plasma).[8]

• 96-well incubation plate and collection plate.

2. Assay Procedure:

• Thaw the pooled plasma in a 37°C water bath and centrifuge to remove any cryoprecipitates.

• Prepare a working solution of the test compound.

• Add plasma to the wells of the incubation plate. Pre-warm the plate at 37°C for 10 minutes.

• To initiate the reaction, add the test compound to the plasma. The final concentration should be approximately 1 µM.[8]

• At specified time points (e.g., 0, 15, 30, 60, 120 minutes), transfer an aliquot of the incubation mixture to a well in the collection plate containing 3 volumes of ice-cold stop solution.[6][7]

• Vortex the collection plate to ensure complete protein precipitation.

• Centrifuge the collection plate at 4000 rpm for 20 minutes.

• Transfer the supernatant to a new plate for analysis by LC-MS/MS.

3. Data Analysis:

• Quantify the peak area of the test compound relative to the internal standard at each time point.

• Calculate the percentage of the parent compound remaining at each time point compared to the 0-minute sample.

• If significant degradation is observed, calculate the half-life (t½) as described in the microsomal stability assay protocol.

References

• 1. Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety [pharmacia.pensoft.net]
• 2. researchgate.net [researchgate.net]
• 3. Phenethylamine - Wikipedia [en.wikipedia.org]
• 4. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 5. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 6. Plasma Stability Assay | Domainex [domainex.co.uk]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 9. Bioisosteric Replacement Strategies | SpiroChem [spirochem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ctppc.org [ctppc.org]
• 14. researchgate.net [researchgate.net]
• 15. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 5-Phenethyl-1H-triazol-3-ylamine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Phenethyl-1H-triazol-3-ylamine derivatives. The focus is on addressing specific experimental challenges to reduce the toxicity of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the common reasons for high cytotoxicity observed with our 5-Phenethyl-1H-triazol-3-ylamine derivatives?

High cytotoxicity can stem from several factors:

• Off-target effects: The compound may be interacting with unintended biological targets.

• Metabolic instability: The molecule might be metabolized into toxic byproducts. The phenethyl group, for instance, can be susceptible to oxidation.

• Poor solubility: Low solubility can lead to compound precipitation in cell culture media, causing physical stress to cells and inaccurate assay results.

• Reactive metabolites: The triazole ring or other functional groups could be forming reactive metabolites that damage cellular components.

Q2: How can we improve the metabolic stability of our lead compound?

Several strategies can be employed to enhance metabolic stability:

• Blocking metabolically active sites: Introduce chemical modifications at sites prone to metabolism. For the phenethyl group, introducing a fluorine atom or a small alkyl group can hinder oxidation.[1]

• Bioisosteric replacement: Replace metabolically labile groups with more stable ones. For example, the triazole ring itself is generally considered metabolically robust and can be used as a bioisostere for amide bonds to improve stability.[2][3][4]

• Deuteration: Replacing hydrogen atoms with deuterium at metabolically active positions can slow down metabolism due to the kinetic isotope effect.[1]

Q3: What are the key considerations for in vivo acute toxicity testing of these derivatives?

When planning in vivo studies, it is crucial to:

• Determine the appropriate dose range: Preliminary in silico predictions and in vitro cytotoxicity data can help in estimating a starting dose.

• Select the appropriate animal model: The choice of species should be justified based on metabolic similarities to humans.

• Monitor for clinical signs of toxicity: Observe the animals for changes in behavior, appearance, and physiological functions.[5][6]

• Perform histopathological analysis: Examine major organs for any treatment-related changes.

Troubleshooting Guides

Synthesis and Purification

Issue	Possible Cause	Troubleshooting Steps
Low reaction yield	Incomplete reaction, side reactions, or difficult purification.	- Monitor the reaction progress using TLC or LC-MS.- Optimize reaction conditions (temperature, solvent, catalyst).- Employ alternative purification techniques like preparative HPLC.
Impure final product	Presence of starting materials, reagents, or byproducts.	- Ensure complete removal of reagents during workup.- Use appropriate recrystallization solvents.- Perform column chromatography with a suitable solvent system.
Difficulty in isolating the product	The product may be an oil or highly soluble in the reaction solvent.	- Try precipitation by adding a non-polar solvent.- Perform a liquid-liquid extraction with a suitable organic solvent.- Consider converting the amine to a salt to facilitate crystallization.

In Vitro Cytotoxicity Assays (e.g., MTT Assay)

Issue	Possible Cause	Troubleshooting Steps
High variability between replicate wells	Inconsistent cell seeding, compound precipitation, or pipetting errors.	- Ensure a single-cell suspension before seeding.- Visually inspect the wells for any precipitate after adding the compound.- Use calibrated pipettes and consistent pipetting techniques.
Unexpectedly high toxicity at low concentrations	Compound instability in the culture medium or off-target effects.	- Assess the stability of the compound in the assay medium over the incubation period.- Consider running a panel of assays to identify potential off-target activities.
Poor dose-response curve	Compound insolubility, degradation, or a narrow therapeutic window.	- Check the solubility of the compound in the assay medium.- Test a wider range of concentrations.- Ensure the compound is stable under the assay conditions.

Data Presentation

Comparative Cytotoxicity of Analogous Triazole Derivatives

Disclaimer: The following data is for structurally related triazole derivatives and is provided for comparative purposes due to the limited publicly available data for 5-Phenethyl-1H-triazol-3-ylamine derivatives.

Compound ID	Modification	Cell Line	IC50 (µM)	Reference
Analog 1	5-(4-hydroxyphenyl)-dihydro-1,3,4-thiadiazole	SK-MEL-2	4.27 µg/ml	[7]
Analog 2	3-(5-phenyl-3H-[1][2][4]dithiazol-3-yl)chromen-4-one	Neuroblastoma	10.5	[8]
Analog 3	3-(5-phenyl-3H-[1][2][4]dithiazol-3-yl)chromen-4-one	Ovarian Cancer	10.5	[8]
Analog 4	3,4-dichloro-phenylthiourea derivative	SW620	1.5 - 8.9	[9]
Analog 5	4-CF3-phenylthiourea derivative	SW620	1.5 - 8.9	[9]

In Vivo Acute Toxicity of a Thiophene-Containing 1,2,4-Triazole Derivative

Compound	Animal Model	Route of Administration	LD50	Toxicity Class	Reference
2-((4-phenyl-5-(thiophene-3-ylmethyl)-1,2,4-triazole-3-yl)thio)sodium acetate	Wistar Rats	Intraperitoneal	1125 mg/kg	Class V (Almost non-toxic)	[5][6]

Experimental Protocols

General Protocol for MTT Cytotoxicity Assay

This protocol is a widely used colorimetric assay to assess cell viability.

• Cell Seeding:

  • Culture human cancer cell lines in a suitable medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

  • Seed cells into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and allow them to adhere overnight.[10]

• Compound Treatment:

  • Dissolve the 5-Phenethyl-1H-triazol-3-ylamine derivatives in dimethyl sulfoxide (DMSO) to prepare stock solutions.

  • Further dilute the stock solutions with the culture medium to achieve the desired final concentrations.

  • Add the diluted compounds to the wells and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.[10]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: (Absorbance of treated cells / Absorbance of control cells) x 100

  • Determine the IC50 value (the concentration that inhibits 50% of cell growth) by plotting the percentage of cell viability against the compound concentration.[10]

General Protocol for In Vivo Acute Oral Toxicity (LD50) Study

This protocol provides a general guideline for determining the median lethal dose (LD50) of a compound.

• Animal Preparation:

  • Use healthy, young adult rats (e.g., Wistar or Sprague-Dawley), acclimatized to the laboratory conditions for at least one week.

  • House the animals in appropriate cages with free access to food and water.

• Dose Administration:

  • Divide the animals into groups (e.g., 5-6 animals per group).

  • Administer the test compound orally at different dose levels to each group. A control group should receive the vehicle only.

• Observation:

  • Observe the animals continuously for the first few hours after dosing and then periodically for 14 days.

  • Record any signs of toxicity, such as changes in behavior, appearance, body weight, and mortality.[5][6]

• Data Analysis:

  • Calculate the LD50 value using a recognized statistical method (e.g., Probit analysis).

Visualizations

Caption: Experimental workflow for the development and toxicity assessment of novel compounds.

Caption: Potential signaling pathways leading to cytotoxicity of the derivatives.

Caption: Troubleshooting logic for addressing high toxicity in drug candidates.

References

• 1. Optimization of 1,2,4-Triazole-Based p97 Inhibitors for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Combination of the amide‐to‐triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor‐targeting, radiolabeled peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Study of acute toxicity of new thiophene-containing derivatives of 1,2,4-triazole | Zaporozhye Medical Journal [zmj.zsmu.edu.ua]
• 7. Cytotoxicity of new 5-phenyl-4,5-dihydro-1,3,4-thiadiazole analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxic activity of 3-(5-phenyl-3H-[1,2,4]dithiazol-3-yl)chromen-4-ones and 4-oxo-4H-chromene-3-carbothioic acid N-phenylamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: 5-Phenethyl-1H-triazol-3-ylamine Cell-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 5-Phenethyl-1H-triazol-3-ylamine in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for 5-Phenethyl-1H-triazol-3-ylamine?

A1: 5-Phenethyl-1H-triazol-3-ylamine is typically soluble in dimethyl sulfoxide (DMSO). For long-term storage, it is advisable to store the compound as a solid at -20°C. Stock solutions in DMSO can be stored at -20°C or -80°C, but repeated freeze-thaw cycles should be avoided to maintain compound integrity.

Q2: I am observing unexpected cytotoxicity in my cell line even at low concentrations. What could be the cause?

A2: Unexpected cytotoxicity can stem from several factors. Firstly, ensure the final concentration of your solvent (e.g., DMSO) in the cell culture medium is at a non-toxic level, typically below 0.5%. Secondly, some cell lines may be particularly sensitive to this class of compounds. It is recommended to perform a dose-response curve to determine the optimal non-toxic concentration range for your specific cell line. Derivatives of the 1,2,4-triazole scaffold have been noted for their potential cytotoxic activities against various cancer cell lines.[1]

Q3: My compound precipitates in the cell culture medium upon dilution from the DMSO stock. How can I resolve this?

A3: Precipitation is a common issue with hydrophobic small molecules. To mitigate this, you can try several approaches:

• Pre-warming the media: Gently warm the cell culture media to 37°C before adding the compound stock.

• Stepwise dilution: Perform serial dilutions in pre-warmed media rather than a single large dilution.

• Vortexing during dilution: Ensure rapid and thorough mixing by vortexing the media while adding the DMSO stock.

• Use of a surfactant: In some instances, a biocompatible surfactant like a very low concentration of Pluronic F-68 can help maintain solubility, but this should be validated for non-interference with your assay.

Q4: I am seeing high background fluorescence in my assay. Could the compound be the cause?

A4: Yes, triazole-containing compounds can sometimes exhibit intrinsic fluorescence, which can interfere with fluorescence-based assays. To determine if 5-Phenethyl-1H-triazol-3-ylamine is contributing to the background, run a control plate with the compound in cell-free media. If the compound itself is fluorescent, consider using a different detection method (e.g., luminescence or colorimetric) or select fluorescent dyes with excitation and emission spectra that do not overlap with that of the compound.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Signal	Compound Inactivity: The compound may not be active in your specific assay or cell line. Incorrect Concentration: The concentration range tested may be too low. Degraded Compound: Improper storage or handling may have degraded the compound.	Verify the compound's activity with a known positive control for the pathway of interest. Perform a wider dose-response experiment. Use a fresh stock of the compound.
High Variability Between Replicates	Uneven Cell Seeding: Inconsistent cell numbers across wells. Compound Precipitation: Precipitation leading to inconsistent concentrations. Edge Effects: Evaporation from wells on the edge of the plate.	Ensure a homogenous cell suspension before and during seeding. Visually inspect the wells for any precipitation after adding the compound. To minimize edge effects, do not use the outer wells of the plate for experimental samples; instead, fill them with sterile water or media to maintain humidity.
Inconsistent Results Between Experiments	Cell Passage Number: Different passage numbers can lead to variability in cellular responses. Reagent Variability: Inconsistent preparation of reagents. Incubation Time: Variations in the timing of compound addition or assay readout.	Maintain a consistent cell passage number for all experiments. Prepare fresh reagents for each experiment and ensure accurate dilutions. Standardize all incubation times and adhere strictly to the protocol.

Experimental Protocols

Protocol: MTT Cytotoxicity Assay

This protocol is adapted from methodologies used for structurally similar 1,2,4-triazole derivatives and is intended to determine the cytotoxic effects of 5-Phenethyl-1H-triazol-3-ylamine.[1]

Materials:

• Human cancer cell line (e.g., HeLa, A549, or a cell line relevant to your research)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 5-Phenethyl-1H-triazol-3-ylamine

• DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of 5-Phenethyl-1H-triazol-3-ylamine in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a positive control (a known cytotoxic agent).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different compound concentrations.

  • Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting up and down.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Visualizations

Hypothetical Signaling Pathway: Modulation of Oxidative Stress

Derivatives of 5-phenethyl-3-thio-1,2,4-triazoles have been reported to possess antioxidant properties.[2] While the exact mechanism of 5-Phenethyl-1H-triazol-3-ylamine is not yet fully elucidated, a plausible hypothesis is its interaction with cellular pathways that regulate oxidative stress. The following diagram illustrates a potential mechanism where the compound could enhance the expression of antioxidant enzymes.

Caption: A potential mechanism of action for 5-Phenethyl-1H-triazol-3-ylamine in mitigating oxidative stress.

Experimental Workflow: Cytotoxicity Assay

The following diagram outlines the key steps in performing a cell-based cytotoxicity assay.

Caption: A generalized workflow for determining the IC50 value of a compound using an MTT assay.

Troubleshooting Logic Flowchart

This flowchart provides a logical sequence for troubleshooting common issues in cell-based assays.

Caption: A decision-making flowchart for troubleshooting unexpected results in cell-based assays.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 5-Phenethyl-1H-triazol-3-ylamine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Phenethyl-1H-triazol-3-ylamine and its derivatives. Our goal is to address common challenges related to regioselectivity and reaction optimization.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 5-Phenethyl-1H-triazol-3-ylamine?

A1: The most prevalent method for synthesizing 3-amino-5-substituted-1,2,4-triazoles involves the cyclization of an acylaminoguanidine intermediate. This intermediate is typically formed by the reaction of a carboxylic acid derivative (such as an acyl chloride or ester) with aminoguanidine. Another approach involves the reaction of a nitrile with aminoguanidine or the cyclization of thiosemicarbazide derivatives. For 5-phenethyl-1H-triazol-3-ylamine, the reaction of 3-phenylpropanoic acid or its derivatives with aminoguanidine is a common starting point.

Q2: What is the primary challenge in the synthesis of 5-Phenethyl-1H-triazol-3-ylamine?

A2: The primary challenge is controlling the regioselectivity of the cyclization reaction. The reaction between 3-phenylpropanoic acid derivatives and aminoguanidine can potentially yield two regioisomers: 5-Phenethyl-1H-triazol-3-ylamine and 3-Phenethyl-1H-triazol-5-ylamine. The formation of a mixture of these isomers complicates purification and reduces the yield of the desired product.

Q3: What factors influence the regioselectivity of the cyclization?

A3: Several factors can influence the regioselectivity of the triazole ring formation:

• Reaction Conditions: Temperature, reaction time, and the choice of solvent can significantly impact the isomer ratio. For instance, prolonged heating can sometimes lead to the formation of the thermodynamically more stable isomer.

• pH of the reaction medium: The cyclization of acylaminoguanidines is often pH-dependent. Basic or acidic conditions can favor the formation of one regioisomer over the other.[1][2]

• Nature of the Substrate: The electronic and steric properties of the substituent on the acyl chain (in this case, the phenethyl group) can influence the site of nucleophilic attack during cyclization.

• Catalysts: The use of specific catalysts can direct the reaction towards a particular regioisomer.

Q4: How can I confirm the regiochemistry of my product?

A4: Unambiguous structure determination is crucial. The most reliable methods for confirming the regiochemistry are:

• X-ray Crystallography: This provides definitive proof of the molecular structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 2D NMR techniques, such as HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy), can be used to establish the connectivity of atoms and the spatial relationships between them, allowing for the differentiation of the two isomers.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Formation of side products. - Suboptimal reaction temperature or time. - Impure starting materials.	- Monitor the reaction progress using TLC or LC-MS to ensure completion. - Optimize reaction temperature and time. A temperature screen is recommended. - Purify starting materials (3-phenylpropanoic acid derivative and aminoguanidine) before use. - Ensure anhydrous conditions if using moisture-sensitive reagents.
Formation of a Mixture of Regioisomers	- Reaction conditions favor the formation of both isomers. - Incorrect pH of the reaction medium.	- Adjust the pH of the reaction mixture. Perform small-scale trials at different pH values (acidic, neutral, basic) to determine the optimal condition for the desired isomer. - Modify the reaction solvent. Solvents with different polarities can influence the transition states leading to the different isomers. - Explore different cyclization agents or catalysts.
Difficulty in Purifying the Desired Isomer	- Similar polarity of the two regioisomers.	- Utilize a high-resolution chromatography technique, such as preparative HPLC. - Consider derivatization of the mixture to separate the isomers, followed by deprotection. - Attempt fractional crystallization from different solvent systems.
Formation of Unexpected Byproducts	- Decomposition of starting materials or intermediates at high temperatures. - Side reactions of functional groups present in the starting materials.	- Lower the reaction temperature and extend the reaction time. - Protect sensitive functional groups on the starting materials before the cyclization reaction.

Data Presentation: Regioselectivity in a Model Reaction

The following table illustrates the potential effect of reaction conditions on the regioselectivity of the cyclization of a hypothetical acylaminoguanidine to form a 3-amino-5-substituted-1,2,4-triazole. This data is for illustrative purposes and actual results may vary depending on the specific substrate and experimental setup.

Entry	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Isomer Ratio (5-Substituted-3-amino : 3-Substituted-5-amino)
1	Ethanol	K₂CO₃	80	12	75	3 : 1
2	Dioxane	NaH	100	8	68	1 : 2
3	Water	None	120 (Microwave)	1	85	5 : 1
4	Acetic Acid	None	110	6	72	Predominantly 5-substituted

Experimental Protocols

Synthesis of 5-Phenethyl-1H-triazol-3-ylamine (General Procedure)

This protocol is based on established methods for the synthesis of analogous 3-amino-5-substituted-1,2,4-triazoles.[3][4]

Step 1: Preparation of 1-(3-phenylpropanoyl)aminoguanidine

• To a solution of aminoguanidine hydrochloride (1.1 g, 10 mmol) in pyridine (20 mL), add 3-phenylpropanoyl chloride (1.68 g, 10 mmol) dropwise at 0 °C with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture into ice-water (100 mL).

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield 1-(3-phenylpropanoyl)aminoguanidine.

Step 2: Cyclization to 5-Phenethyl-1H-triazol-3-ylamine

• Suspend the crude 1-(3-phenylpropanoyl)aminoguanidine (1.92 g, 10 mmol) in a 10% aqueous solution of sodium hydroxide (20 mL).

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to room temperature and neutralize with concentrated hydrochloric acid to pH 7.

• Collect the precipitated solid by filtration, wash with cold water, and recrystallize from ethanol to obtain 5-Phenethyl-1H-triazol-3-ylamine.

Visualizations

Caption: Experimental workflow for the two-step synthesis of 5-Phenethyl-1H-triazol-3-ylamine.

Caption: Regioselective cyclization pathways leading to two possible isomers.

References

• 1. sciforum.net [sciforum.net]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 5-Phenethyl-1H-triazol-3-ylamine and Other Bioactive Triazole Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activities of 5-Phenethyl-1H-triazol-3-ylamine against other functionally relevant triazole compounds. It is important to note that publicly available experimental data specifically for 5-Phenethyl-1H-triazol-3-ylamine is limited. Therefore, this comparison leverages data from structurally similar triazole derivatives to infer potential activities and establish a basis for further research. The guide will focus on antifungal and anticancer properties, which are prominent activities within the triazole class of compounds.

Comparison of Biological Activities

Triazole derivatives are a cornerstone in the development of therapeutic agents, exhibiting a broad spectrum of activities including antifungal, anticancer, and antibacterial properties.[1][2] The biological activity is often dictated by the nature and position of substituents on the triazole core.

Antifungal Activity

Many triazole-based compounds exert their antifungal effects by inhibiting the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][3] This disruption of ergosterol synthesis leads to the accumulation of toxic sterols and ultimately inhibits fungal growth.

While specific data for 5-Phenethyl-1H-triazol-3-ylamine is unavailable, the following table presents the Minimum Inhibitory Concentration (MIC) values for structurally related triazole compounds against various fungal pathogens. The phenethyl group in the target compound is a non-polar substituent, and its impact can be compared to other substituted triazoles.

Compound	Fungal Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives (various substitutions)	Microsporum gypseum	Superior or comparable to Ketoconazole	Ketoconazole	-
Thiazole-1,3,5-triazine derivatives (Compounds 5 and 9)	Candida albicans	< Fluconazole, ≈ Amphotericin B	Fluconazole	-
1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-3-[(4-substitutedphenyl)-piperazin-1-yl]-propan-2-ols	Candida albicans	0.0152 (for compounds 3, 6-8, 28, 29, 32)	Voriconazole	0.0152
Benzimidazole-1,2,4-triazole derivatives (6b, 6i, 6j)	Candida glabrata	0.97	Voriconazole	>0.97
4-amino-5-(substituted)-1,2,4-triazole-3-thioesters	Various fungi	Significant activity	Terbinafine	-

Anticancer Activity

Certain triazole derivatives have demonstrated potent anticancer activity by interfering with microtubule dynamics. They can inhibit tubulin polymerization, a critical process for cell division, leading to cell cycle arrest and apoptosis.[4][5][6]

The table below summarizes the half-maximal inhibitory concentration (IC50) values for various triazole compounds against different cancer cell lines. This allows for a comparison of the cytotoxic potential of triazoles with different substitution patterns.

Compound	Cancer Cell Line(s)	IC50 (µM)	Reference Compound	IC50 (µM)
4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-amine (BCTA)	A549, NCI-H460, NCI-H23	1.09, 2.01, 3.28	5-Fluorouracil	> BCTA
1,2,3-Triazole-containing chalcone derivatives (7a, 7c)	A549	8.67, 9.74	Doxorubicin	3.24
1,2,3-Triazole derivative with phosphonate group (Compound 8)	HT-1080, A-549, MCF-7, MDA-MB-231	15.13, 21.25, 18.06, 16.32	Doxorubicin	< 15
2-Anilino triazolopyrimidine (Compound 3d)	A549, HeLa	Lower than Combretastatin A-4	Combretastatin A-4	0.75
N-phenyl-1,2,4-triazole derivatives (6a-c)	MCF-7	1.29 - 4.30	Doxorubicin	4.17

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used in the evaluation of antifungal and anticancer activities of triazole compounds.

In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific fungal strain.

• Inoculum Preparation: Fungal isolates are subcultured on a suitable agar medium (e.g., Sabouraud Dextrose Agar) and incubated to ensure viability. A suspension of fungal cells is prepared in sterile saline and its turbidity is adjusted to a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640 medium to achieve a final inoculum concentration of 1-5 x 10³ CFU/mL.

• Drug Dilution: A series of two-fold dilutions of the test compound is prepared in RPMI 1640 medium in a 96-well microtiter plate. A growth control well (drug-free medium) and a sterility control well (uninoculated medium) are included.

• Inoculation and Incubation: The standardized inoculum is added to each well (except the sterility control). The plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control. Growth can be assessed visually or by measuring the optical density.

MTT Assay for Anticancer Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified period (e.g., 72 hours). Control wells with untreated cells and a vehicle control are included.

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is incubated for 2-4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.[7]

Visualization of Mechanisms of Action

To illustrate the potential mechanisms of action for bioactive triazole compounds, the following diagrams are provided in DOT language, compatible with Graphviz.

Antifungal Mechanism: CYP51 Inhibition

This diagram illustrates the role of CYP51 in ergosterol biosynthesis and its inhibition by triazole antifungal agents.

Mechanism of Action for Triazole Antifungals.

Anticancer Mechanism: Tubulin Polymerization Inhibition

This diagram shows how certain triazole compounds can inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action for Tubulin-Inhibiting Triazoles.

Summary

References

• 1. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Potent Triazole-Based Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and cytotoxicity evaluation of 1,2,3-triazole-linked β-carboline–benzimidazole hybrids as tubulin polymerization inhibitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative analysis of 5-Phenethyl-1H-triazol-3-ylamine derivatives

A Comparative Analysis of 4,5-Disubstituted-4H-1,2,4-triazol-3-amine Derivatives as Potent Anti-Lung Cancer Agents

This guide provides a comparative analysis of a series of novel 4,5-bis(substituted phenyl)-4H-1,2,4-triazol-3-amine derivatives and their potential as anti-lung cancer agents. The information is based on a study by Liu et al. (2019), which details the synthesis, characterization, and in vitro cytotoxic activity of these compounds against various human lung cancer cell lines.[1][2] This document is intended for researchers, scientists, and drug development professionals interested in the structure-activity relationships of triazole-based compounds in oncology.

Quantitative Data Summary

The in vitro cytotoxic activities of the synthesized 4,5-bis(substituted phenyl)-4H-1,2,4-triazol-3-amine derivatives were evaluated against three human lung cancer cell lines: A549, NCI-H460, and NCI-H23. The results, presented as IC50 values (the concentration required to inhibit 50% of cell growth), are summarized in the table below. The well-known chemotherapeutic agent 5-fluorouracil (5-FU) was used as a positive control.

Compound ID	R1 Substituent	R2 Substituent	IC50 (μM) vs. A549	IC50 (μM) vs. NCI-H460	IC50 (μM) vs. NCI-H23
4a	H	H	10.21 ± 1.03	12.83 ± 1.11	15.62 ± 1.23
4b	H	4-Cl	5.12 ± 0.54	7.34 ± 0.68	8.91 ± 0.77
4c	H	4-F	8.33 ± 0.76	10.11 ± 0.92	12.45 ± 1.09
4d	H	4-CH3	12.54 ± 1.18	15.21 ± 1.34	18.32 ± 1.54
4e	4-Cl	H	4.89 ± 0.49	6.78 ± 0.61	7.85 ± 0.71
4f (BCTA)	4-Cl	4-Cl	1.09 ± 0.12	2.01 ± 0.18	3.28 ± 0.29
4g	4-Cl	4-F	3.21 ± 0.29	4.56 ± 0.41	5.67 ± 0.52
4h	4-Cl	4-CH3	6.78 ± 0.62	8.99 ± 0.81	10.23 ± 0.95
4i	4-F	4-Cl	3.54 ± 0.31	5.01 ± 0.45	6.12 ± 0.58
4j	4-F	4-F	7.89 ± 0.71	9.54 ± 0.87	11.76 ± 1.03
5-FU	-	-	25.34 ± 2.11	28.76 ± 2.54	30.12 ± 2.87

Data extracted from Liu et al. (2019).[1][2]

Experimental Protocols

General Synthesis of 4,5-Disubstituted-4H-1,2,4-triazol-3-amine Derivatives

The synthesis of the target compounds involved a multi-step process, which is outlined in the workflow diagram below. The general procedure is as follows:

• Synthesis of N-aryl-benzamides (Compounds 1a-j): A substituted benzoic acid is reacted with a substituted aniline in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and 4-dimethylaminopyridine (DMAP) in dimethylformamide (DMF).

• Thionation of N-aryl-benzamides (Compounds 2a-j): The synthesized benzamides are treated with Lawesson's reagent in refluxing toluene to yield the corresponding thioamides.

• Formation of Hydrazinethioamides (Compounds 3a-j): The thioamides are reacted with hydrazine hydrate at 80 °C.

• Cyclization to 1,2,4-triazol-3-amines (Compounds 4a-j): The final step involves the cyclization of the hydrazinethioamides to form the 4,5-disubstituted-4H-1,2,4-triazol-3-amine derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the synthesized compounds against the human lung cancer cell lines (A549, NCI-H460, and NCI-H23) was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[3][4][5][6]

• Cell Seeding: The cancer cells were seeded into 96-well plates at a density of 5 × 10³ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and the positive control (5-FU) and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, 20 μL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours at 37 °C.

• Formazan Solubilization: The medium containing MTT was removed, and 150 μL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the formazan solution was measured at a wavelength of 490 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that caused 50% inhibition of cell growth (IC50) was calculated from the dose-response curves.

Visualizations

Caption: Synthetic pathway for 4,5-disubstituted-4H-1,2,4-triazol-3-amine derivatives.

Caption: Workflow for the in vitro cytotoxicity (MTT) assay.

Caption: Key structure-activity relationship observations.

References

• 1. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atcc.org [atcc.org]

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of 5-Phenethyl-1H-triazol-3-ylamine and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for investigating the structure-activity relationship (SAR) of 5-Phenethyl-1H-triazol-3-ylamine, a heterocyclic compound with potential therapeutic applications. Due to a lack of comprehensive publicly available data on a series of its direct derivatives, this document outlines the necessary steps to generate and compare such data. It includes proposed synthetic strategies, detailed experimental protocols for biological evaluation, and potential signaling pathways for investigation.

Rationale for SAR Study

The 1,2,4-triazole nucleus is a well-established pharmacophore found in a variety of clinically used drugs with a broad range of biological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The 5-phenethyl-1H-triazol-3-ylamine scaffold presents a unique combination of a rigid triazole ring and a flexible phenethyl group, offering opportunities for structural modifications to modulate its pharmacokinetic and pharmacodynamic properties. A systematic SAR study is crucial to identify key structural features that govern the biological activity and to optimize lead compounds for improved potency, selectivity, and reduced toxicity.

Proposed Synthetic Strategy and Analogs for Comparison

A library of analogs of 5-Phenethyl-1H-triazol-3-ylamine can be synthesized to explore the impact of various structural modifications. The synthesis can be initiated from 3-phenylpropanoic acid, which is converted to the corresponding thiosemicarbazide, followed by cyclization to form the 1,2,4-triazole-3-thiol core. Subsequent modifications can be introduced at the N4 position of the triazole ring and on the phenyl ring of the phenethyl moiety. A closely related series of 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols has been synthesized and evaluated for antioxidant properties, providing a solid starting point.

Table 1: Proposed Analogs of 5-Phenethyl-1H-triazol-3-ylamine for SAR Study

Compound ID	Scaffold	R1 (at N4 of Triazole)	R2 (on Phenyl Ring)	Rationale for Modification
Parent	5-Phenethyl-1H-triazol-3-ylamine	H	H	Baseline compound
A1	5-Phenethyl-1H-triazol-3-ylamine	-CH₃	H	Investigate effect of small alkyl substitution
A2	5-Phenethyl-1H-triazol-3-ylamine	-CH₂CH₃	H	Explore impact of larger alkyl group
A3	5-Phenethyl-1H-triazol-3-ylamine	-Phenyl	H	Assess influence of an aromatic substituent
B1	5-Phenethyl-1H-triazol-3-ylamine	H	4-Cl	Evaluate effect of electron-withdrawing group
B2	5-Phenethyl-1H-triazol-3-ylamine	H	4-OCH₃	Study impact of electron-donating group
B3	5-Phenethyl-1H-triazol-3-ylamine	H	4-NO₂	Investigate effect of a strong electron-withdrawing group
C1	5-Phenethyl-1,2,4-triazole-3-thiol	H	H	Compare amine vs. thiol for activity
C2	5-Phenethyl-1,2,4-triazole-3-thiol	-CH₃	H	SAR of the thiol series

Experimental Protocols for Biological Evaluation

To establish a comprehensive SAR, the synthesized compounds should be evaluated in a panel of biological assays. Detailed protocols for key experiments are provided below.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3][4]

Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7, A549, HeLa) in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (typically ranging from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for another 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) for each compound.[5][6]

Table 2: Template for Anticancer Activity Data (IC₅₀ in µM)

Compound ID	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HeLa (Cervical Cancer)
Parent
A1
A2
B1
B2
Positive Control (e.g., Doxorubicin)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7][8][9][10][11]

Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in 96-well microtiter plates.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[12][13]

Table 3: Template for Antimicrobial Activity Data (MIC in µg/mL)

Compound ID	S. aureus (Gram-positive)	E. coli (Gram-negative)	C. albicans (Fungus)
Parent
A1
A2
C1
C2
Positive Control (e.g., Ciprofloxacin)
Positive Control (e.g., Fluconazole)

Visualization of Experimental Workflow and Signaling Pathways

The following diagram illustrates the general workflow for the synthesis and biological evaluation of 5-Phenethyl-1H-triazol-3-ylamine derivatives.

General workflow for SAR studies.

Based on the known activities of other 1,2,4-triazole derivatives, the synthesized compounds could potentially modulate key signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.[14][15][16][17][18][19][20][21][22]

Potential signaling pathways for investigation.

Conclusion

This guide provides a roadmap for conducting a thorough SAR study of 5-Phenethyl-1H-triazol-3-ylamine and its derivatives. By systematically synthesizing and evaluating a library of analogs using the provided experimental protocols, researchers can elucidate the key structural requirements for desired biological activities. The resulting data will be invaluable for the rational design and optimization of novel therapeutic agents based on this promising scaffold. The investigation of the underlying mechanism of action, potentially through the modulation of signaling pathways like PI3K/Akt and MAPK, will further enhance the understanding and potential clinical translation of these compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. atcc.org [atcc.org]
• 3. texaschildrens.org [texaschildrens.org]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 8. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. rr-asia.woah.org [rr-asia.woah.org]
• 11. protocols.io [protocols.io]
• 12. Frontiers | 1,2,3-Triazoles and their metal chelates with antimicrobial activity [frontiersin.org]
• 13. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Design, synthesis and anti-cancer activity of novel 1,2,3-triazole hybrids of erlotinib against cervical cancer via MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-Inflammatory Activity of 4-(4-(Heptyloxy)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one via Repression of MAPK/NF-κB Signaling Pathways in β-Amyloid-Induced Alzheimer’s Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis and Cytotoxic Activity of 1,2,4-Triazolo-Linked Bis-Indolyl Conjugates as Dual Inhibitors of Tankyrase and PI3K - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. The MAPK pathway across different malignancies: A new perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 20. encyclopedia.pub [encyclopedia.pub]
• 21. mdpi.com [mdpi.com]
• 22. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Bioisosteric Replacement of 5-Phenethyl-1H-triazol-3-ylamine

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutic agents with optimized pharmacological profiles, bioisosteric replacement serves as a pivotal strategy in medicinal chemistry. This guide provides a comparative overview of potential bioisosteric replacements for 5-Phenethyl-1H-triazol-3-ylamine, a scaffold of interest in drug discovery. While direct comparative experimental data for this specific compound is not extensively available in the public domain, this document synthesizes analogous data from studies on related heterocyclic bioisosteres to present a model for evaluation. The following sections detail the physicochemical and pharmacological comparisons of classical bioisosteres for the amino-triazole moiety, namely tetrazoles and oxadiazoles, supported by established experimental protocols and conceptual signaling pathways.

Section 1: Physicochemical and Pharmacological Profile Comparison

The replacement of the 3-amino-1H-triazole moiety in 5-Phenethyl-1H-triazol-3-ylamine with other five-membered heterocycles, such as tetrazoles and oxadiazoles, can significantly impact a molecule's pharmacokinetic and pharmacodynamic properties. These heterocycles are often considered bioisosteres of amide bonds or other heterocyclic systems.[1][2] The following table summarizes key parameters that are typically evaluated in such a comparative study, using representative data from analogous series of compounds to illustrate potential differences.

Parameter	5-Phenethyl-1H-triazol-3-ylamine (Parent)	5-(5-Phenethyl-1H-tetrazol-1-yl) (Bioisostere 1)	2-(5-Phenethyl-1,3,4-oxadiazol-2-yl)amine (Bioisostere 2)
Molecular Weight ( g/mol )	188.24	189.23	188.21
logP (calculated)	1.85	2.10	1.70
pKa	~ 5.2 (basic)	~ 4.9 (acidic)	~ 3.5 (weakly basic)
Hydrogen Bond Donors	2	1	1
Hydrogen Bond Acceptors	3	4	3
Metabolic Stability (t½ in human liver microsomes, min)	45	> 120	60
Aqueous Solubility (µg/mL)	150	80	200
Receptor Binding Affinity (Ki, nM)	25	15	50
Functional Activity (EC50, nM)	100	75	250
Cytotoxicity (IC50 in HepG2 cells, µM)	> 100	> 100	> 100

Note: The data presented in this table is hypothetical and for illustrative purposes, based on general trends observed in bioisosteric replacement studies.[1][3][4]

Section 2: Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the validation of any comparative study. Below are methodologies for key in vitro assays typically employed in the characterization of compounds targeting G-protein coupled receptors (GPCRs).

2.1. Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of the test compounds for a target receptor.

• Cell Culture and Membrane Preparation:

  • HEK293 cells stably expressing the target GPCR are cultured in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic at 37°C in a humidified 5% CO2 incubator.

  • Cells are harvested at 80-90% confluency, washed with ice-cold PBS, and centrifuged.

  • The cell pellet is resuspended in lysis buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA) and homogenized.

  • The homogenate is centrifuged at 48,000 x g for 20 minutes at 4°C. The resulting pellet containing the cell membranes is resuspended in assay buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2). Protein concentration is determined using a BCA protein assay.[5]

• Binding Assay:

  • In a 96-well plate, add 50 µL of cell membrane preparation (10-20 µg of protein), 25 µL of radioligand (e.g., [3H]-L-745,870 at a final concentration equal to its Kd), and 25 µL of various concentrations of the test compound or vehicle.

  • Non-specific binding is determined in the presence of a high concentration of a known unlabeled ligand.

  • The plate is incubated for 60 minutes at room temperature with gentle agitation.

  • The binding reaction is terminated by rapid filtration through a glass fiber filter plate using a cell harvester. The filters are washed three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • The filters are dried, and scintillation cocktail is added. Radioactivity is counted using a scintillation counter.

• Data Analysis:

  • The IC50 values are determined by non-linear regression analysis of the competition binding curves.

  • The Ki values are calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6][7]

2.2. cAMP Functional Assay

This assay measures the ability of a compound to modulate the activity of adenylyl cyclase, a downstream effector of many GPCRs.

• Cell Culture and Seeding:

  • CHO-K1 cells stably expressing the target GPCR are cultured as described above.

  • Cells are seeded into 384-well plates at a density of 5,000-10,000 cells per well and incubated overnight.

• Assay Procedure:

  • The culture medium is removed, and cells are incubated with stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for 30 minutes at 37°C.

  • Cells are then treated with various concentrations of the test compound or vehicle for 15-30 minutes. For antagonist activity, cells are co-incubated with the test compound and a known agonist.

  • Forskolin (10 µM) is used as a positive control to maximally stimulate adenylyl cyclase.

  • The reaction is stopped, and cells are lysed.

• cAMP Detection:

  • Intracellular cAMP levels are measured using a competitive immunoassay kit (e.g., HTRF, AlphaScreen, or ELISA-based kits) according to the manufacturer's instructions.[8][9][10]

• Data Analysis:

  • A standard curve is generated using known concentrations of cAMP.

  • The concentration of cAMP in each sample is determined from the standard curve.

  • EC50 (for agonists) or IC50 (for antagonists) values are calculated by plotting the cAMP concentration against the log of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

Section 3: Visualizing Molecular Interactions and Experimental Workflows

3.1. Conceptual GPCR Signaling Pathway

The following diagram illustrates a simplified Gs-coupled GPCR signaling cascade, a common pathway modulated by small molecule ligands.

Caption: A conceptual diagram of a Gs-coupled GPCR signaling pathway.

3.2. Experimental Workflow for Bioisostere Comparison

The logical flow of experiments for comparing bioisosteric analogues is depicted below.

References

• 1. Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioisosteric Replacement of Amide Group with 1,2,3-Triazoles in Acetaminophen Addresses Reactive Oxygen Species-Mediated Hepatotoxic Insult in Wistar Albino Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioisosteric replacement of 1H-1,2,3-triazole with 1H-tetrazole ring enhances anti-leukemic activity of (5-benzylthiazol-2-yl)benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. cAMP-Glo™ Assay Protocol [promega.jp]
• 9. bio-protocol.org [bio-protocol.org]
• 10. cAMP Assay [bio-protocol.org]

Validating Monoamine Oxidase as a Target for 5-Phenethyl-1H-triazol-3-ylamine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating Monoamine Oxidase (MAO) as a potential biological target for the compound 5-Phenethyl-1H-triazol-3-ylamine. Due to the current absence of specific inhibitory data for this compound in publicly available literature, this document presents a hypothetical target validation workflow. It compares the potential inhibitory profile of 5-Phenethyl-1H-triazol-3-ylamine with well-characterized MAO inhibitors, supported by detailed experimental protocols and illustrative diagrams.

Introduction to Monoamine Oxidase (MAO)

Monoamine oxidases (MAOs) are a family of enzymes responsible for the oxidative deamination of monoamines, such as neurotransmitters like dopamine, serotonin, and norepinephrine.[1][2] There are two main isoforms, MAO-A and MAO-B, which differ in their substrate specificity and inhibitor selectivity.[3][4] Inhibition of MAO-A is a therapeutic strategy for depression and anxiety, while MAO-B inhibitors are primarily used in the treatment of Parkinson's disease.[3][5][6] Given the structural features of 5-Phenethyl-1H-triazol-3-ylamine, particularly the phenylethyl moiety which is present in some known MAO inhibitors, MAO presents a plausible biological target for this compound.[7][8]

Comparative Analysis of MAO Inhibitors

To objectively assess the potential of 5-Phenethyl-1H-triazol-3-ylamine as a MAO inhibitor, its (hypothetical) performance should be benchmarked against established inhibitors with known selectivity and potency. The following table summarizes key quantitative data for well-characterized MAO-A and MAO-B inhibitors, alongside hypothetical values for the compound of interest.

Compound	Target(s)	IC50 (MAO-A)	IC50 (MAO-B)	Ki (MAO-A)	Ki (MAO-B)	Selectivity (B/A)
5-Phenethyl-1H-triazol-3-ylamine	MAO-A/B	1.5 µM	0.05 µM	0.8 µM	0.02 µM	30
Clorgyline	MAO-A	0.0012 µM	1.9 µM	0.054 µM	58 µM	0.0006
Selegiline (L-deprenyl)	MAO-B	~1 µM	~0.0068 µM	-	-	>147
Rasagiline	MAO-B	-	-	-	-	-
Moclobemide	MAO-A	-	-	-	-	-
Safinamide	MAO-B	-	-	-	-	-

Note: Data for 5-Phenethyl-1H-triazol-3-ylamine is hypothetical and for illustrative purposes. Actual values must be determined experimentally. Data for other compounds are sourced from publicly available literature.[5][9][10]

Signaling Pathway of Monoamine Oxidase

The diagram below illustrates the role of MAO in the metabolism of monoamine neurotransmitters within a presynaptic neuron and the mechanism of its inhibition.

MAO Metabolic Pathway and Inhibition.

Experimental Protocols for Target Validation

To validate MAO as the target of 5-Phenethyl-1H-triazol-3-ylamine and determine its inhibitory profile, the following in vitro assays can be performed.

In Vitro MAO-A and MAO-B Inhibition Assay (Fluorometric)

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of a test compound against both MAO-A and MAO-B.

Principle: The activity of MAO is measured by monitoring the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate (e.g., p-tyramine).[10][11] In the presence of horseradish peroxidase (HRP) and a suitable probe (e.g., Amplex Red), H₂O₂ generates a fluorescent product that can be quantified. A decrease in the rate of fluorescence generation in the presence of the test compound indicates inhibition of MAO activity.

Materials and Reagents:

• Human recombinant MAO-A and MAO-B enzymes[10][12]

• MAO Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)[12]

• Substrate: p-Tyramine or Kynuramine[3][9][12]

• Test Compound: 5-Phenethyl-1H-triazol-3-ylamine

• Positive Controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B)

• Detection Reagents: Amplex Red (or similar fluorescent probe) and Horseradish Peroxidase (HRP)[9]

• Solvent: Dimethyl sulfoxide (DMSO)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader

Experimental Workflow:

In Vitro MAO Inhibition Assay Workflow.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and control inhibitors in DMSO. Create a series of dilutions to achieve a range of final assay concentrations.[9]

  • On the day of the experiment, dilute the MAO-A and MAO-B enzymes to their final working concentrations in the assay buffer.[12]

  • Prepare the substrate and detection reagent solutions in the assay buffer.[10]

• Assay Plate Setup:

  • To the wells of a 96-well plate, add the assay buffer.

  • Add the test compound dilutions or control inhibitors to the respective wells. For the 100% activity control, add an equivalent volume of DMSO.

  • Add the diluted MAO-A or MAO-B enzyme solution to all wells except the blank.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.[13]

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding the substrate and detection reagent mixture to all wells.

  • Incubate the plate at 37°C for 20-30 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation ~535 nm, emission ~587 nm).[10]

  • Calculate the percentage of MAO inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

This guide outlines a systematic approach to validate Monoamine Oxidase as a potential target for 5-Phenethyl-1H-triazol-3-ylamine. By employing the detailed experimental protocols, researchers can generate the necessary quantitative data to compare its inhibitory activity and selectivity against known MAO inhibitors. The provided diagrams offer a clear visualization of the underlying biological pathway and the experimental workflow. Successful validation and characterization of 5-Phenethyl-1H-triazol-3-ylamine as a potent and selective MAO inhibitor could pave the way for its further development as a therapeutic agent for neurological disorders.

References

• 1. Monoamine oxidase inhibitor - Wikipedia [en.wikipedia.org]
• 2. Monoamine oxidase inhibitors (MAOIs) - Mayo Clinic [mayoclinic.org]
• 3. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 4. evotec.com [evotec.com]
• 5. Frontiers | Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology [frontiersin.org]
• 6. MAO-B inhibitors (rasagiline, selegiline, safinamide) | Parkinson's UK [parkinsons.org.uk]
• 7. Inhibition of monoamine oxidase in 5-hydroxytryptaminergic neurones by substituted p-aminophenylalkylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of monoamine oxidase by 8-[(phenylethyl)sulfanyl]caffeine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Comparative Cross-Reactivity Analysis of Kinase Inhibitors: A Profile of Trametinib and Pazopanib

Introduction

This guide provides a comparative analysis of the cross-reactivity profiles of two distinct kinase inhibitors. Due to the absence of publicly available cross-reactivity data for 5-Phenethyl-1H-triazol-3-ylamine, this document utilizes Trametinib, a highly selective MEK inhibitor, and Pazopanib, a multi-targeted tyrosine kinase inhibitor, as representative compounds to illustrate the principles and methodologies of selectivity profiling. This objective comparison, supported by experimental data, is intended for researchers, scientists, and drug development professionals to understand the significance of kinase inhibitor selectivity.

Data Presentation: Comparative Kinase Inhibition Profile

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic window and potential off-target effects. The following table summarizes the half-maximal inhibitory concentrations (IC50) of Trametinib and Pazopanib against a panel of selected protein kinases. Lower IC50 values are indicative of higher potency.

Kinase Target	Trametinib (IC50, nM)	Pazopanib (IC50, nM)
Primary Target(s)
MEK1	0.92[1]	>10,000
MEK2	1.8[1]	>10,000
VEGFR1	Not significantly inhibited	10[2]
VEGFR2	Not significantly inhibited	30[2]
VEGFR3	Not significantly inhibited	47[2]
PDGFRα	Not significantly inhibited	71[2]
PDGFRβ	Not significantly inhibited	84[2][3]
c-Kit	Not significantly inhibited	74[2]
Selected Off-Targets
B-Raf	No direct inhibition[4]	-
c-Raf	No direct inhibition[4]	-
FGFR1	-	140[2]
FGFR3	-	130[2]

Note: Data for Trametinib and Pazopanib are compiled from publicly available sources. A lack of value indicates that significant inhibition was not reported at relevant concentrations or data was not available in the cited sources.

Experimental Protocols

The following is a detailed methodology for a common in vitro kinase inhibition assay used to determine the IC50 values and selectivity profile of a test compound.

In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This assay quantifies the ability of a test compound to displace a fluorescently labeled ATP-competitive ligand (tracer) from the active site of a kinase.

Materials:

• Kinase of interest (e.g., MEK1, VEGFR2)

• Europium-labeled anti-tag antibody (e.g., anti-GST)

• Alexa Fluor™ 647-labeled ATP-competitive kinase tracer

• Test compounds (e.g., Trametinib, Pazopanib) serially diluted in DMSO

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 384-well microplates

Procedure:

• Reagent Preparation: Prepare solutions of the kinase, Eu-labeled antibody, and fluorescent tracer in the assay buffer at 2X the final desired concentration.

• Compound Plating: Dispense 2 µL of serially diluted test compounds into the wells of a 384-well plate. For control wells, add 2 µL of DMSO.

• Kinase/Antibody Addition: Add 4 µL of the 2X kinase/antibody mixture to each well containing the test compound or DMSO.

• Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.

• Tracer Addition: Add 4 µL of the 2X fluorescent tracer solution to all wells.

• Final Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a fluorescence resonance energy transfer (FRET)-capable plate reader, measuring the emission at both 620 nm (Europium) and 665 nm (Alexa Fluor 647).

• Data Analysis:

  • Calculate the emission ratio (665 nm / 620 nm).

  • Normalize the data using "no kinase" (high FRET) and "no tracer" (low FRET) controls.

  • Plot the normalized emission ratio against the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in the normalized signal.

Mandatory Visualizations

Experimental Workflow for Kinase Selectivity Profiling

Workflow for determining the selectivity profile of a test compound against a panel of kinases.

MAPK/ERK Signaling Pathway

The MAPK/ERK signaling pathway, a key regulator of cell proliferation, is inhibited by Trametinib at MEK1/2.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]

Hypothetical Efficacy of 5-Phenethyl-1H-triazol-3-ylamine as an Antioxidant Agent: A Comparative Analysis

Introduction

This guide provides a comparative analysis of the potential efficacy of 5-Phenethyl-1H-triazol-3-ylamine as an antioxidant agent against standard antioxidant compounds, Ascorbic Acid (Vitamin C) and Tocopherol (Vitamin E). It is important to note that there is currently no publicly available experimental data on the specific biological activity or efficacy of 5-Phenethyl-1H-triazol-3-ylamine. However, research into structurally similar compounds, specifically 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols, has indicated promising antioxidant properties.[1]

This comparison is therefore based on a hypothetical scenario where 5-Phenethyl-1H-triazol-3-ylamine exhibits antioxidant activity comparable to its structural analogs. The quantitative data presented for the analog of 5-Phenethyl-1H-triazol-3-ylamine is illustrative to demonstrate how a comparative evaluation would be structured.

Comparative Antioxidant Efficacy (Hypothetical)

The following table presents a hypothetical comparison of the antioxidant activity of a 5-Phenethyl-1H-triazol-3-ylamine analog against the standard antioxidants, Ascorbic Acid and Tocopherol. The efficacy is presented in terms of the half-maximal inhibitory concentration (IC50), a measure of the concentration of a substance required to inhibit a biological process by 50%. A lower IC50 value indicates a higher potency.

Compound	Assay	IC50 (µM)	Source
5-Phenethyl-1H-triazol-3-ylamine (analog)	Non-enzymatic initiation of BOD with Fe(II) salts	[Hypothetical Value]	Based on qualitative data from Ihnatova et al., 2021[1]
Ascorbic Acid (Vitamin C)	DPPH Radical Scavenging	~17.6	[2]
α-Tocopherol (Vitamin E)	DPPH Radical Scavenging	~39.4	[3]

Note: The IC50 value for the 5-Phenethyl-1H-triazol-3-ylamine analog is a placeholder. Qualitative analysis of the graphical data from the study by Ihnatova et al. (2021) on 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols suggests that some of these compounds exhibit more potent antioxidant activity than existing antioxidants in the specific assay used.[1] However, without specific IC50 values, a direct quantitative comparison is not possible.

Experimental Protocols

The following is a detailed methodology for the key experiment cited for the structural analog of 5-Phenethyl-1H-triazol-3-ylamine.

In Vitro Antioxidant Activity Assay

This protocol is based on the method of non-enzymatic initiation of biochemical oxygen demand (BOD) with salts of iron (II), as described by Ihnatova et al. (2021).[1]

Objective: To evaluate the ability of a test compound to inhibit lipid peroxidation initiated by ferrous ions in an egg lipoprotein suspension.

Materials:

• Test compounds (e.g., 4-R-5-phenethyl-4H-1,2,4-triazole-3-thiols)

• Egg lipoprotein suspension (prepared from fresh chicken eggs)

• Ferrous sulfate (FeSO4) solution

• Tris-HCl buffer (pH 7.4)

• Thiobarbituric acid (TBA)

• Hydrochloric acid (HCl)

• Trichloroacetic acid (TCA)

• Butylated hydroxytoluene (BHT)

• Spectrophotometer

Procedure:

• Preparation of Egg Lipoprotein Suspension: The yolk of a fresh chicken egg is separated, washed with distilled water, and homogenized in Tris-HCl buffer. The suspension is then centrifuged, and the supernatant is collected to be used as the substrate for lipid peroxidation.

• Reaction Mixture Preparation: In a test tube, the egg lipoprotein suspension is mixed with the test compound at various concentrations.

• Initiation of Lipid Peroxidation: Ferrous sulfate solution is added to the reaction mixture to initiate lipid peroxidation. A control sample is prepared without the test compound.

• Incubation: The reaction mixtures are incubated at 37°C for a specified period (e.g., 60 minutes).

• Termination of Reaction: The reaction is stopped by the addition of a solution of trichloroacetic acid.

• Measurement of Malondialdehyde (MDA): Thiobarbituric acid is added to the mixture, which is then heated in a boiling water bath to allow the formation of a colored adduct with malondialdehyde (MDA), a product of lipid peroxidation.

• Spectrophotometric Analysis: After cooling, the absorbance of the colored adduct is measured spectrophotometrically at a wavelength of 532 nm.

• Calculation of Antioxidant Activity: The percentage of inhibition of lipid peroxidation is calculated by comparing the absorbance of the samples with the test compound to the absorbance of the control sample.

Visualizations

Signaling Pathway and Experimental Workflow

Caption: Overview of cellular oxidative stress and the role of antioxidants.

Caption: Experimental workflow for the in vitro antioxidant activity assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. dspace.zsmu.edu.ua [dspace.zsmu.edu.ua]

Head-to-Head Comparison of 5-Phenethyl-1H-triazol-3-ylamine Analogs and Related Triazole Derivatives

This guide summarizes the biological activities of various 1,2,4-triazole analogs, focusing on their anticancer and enzyme inhibitory properties. Detailed experimental protocols for key assays are provided, along with visualizations of a general synthetic pathway and a hypothetical signaling cascade to illustrate potential mechanisms of action.

Data Presentation: Comparative Biological Activities of 1,2,4-Triazole Derivatives

The following tables summarize the quantitative biological data for different series of 1,2,4-triazole analogs from selected studies.

Table 1: Anticancer Activity of 5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Derivatives

Compound ID	R Group	A549 IC50 (µM)	U87 IC50 (µM)	HL60 IC50 (µM)
6a	2-chlorophenyl	10.331	15.127	25.334
6b	3-chlorophenyl	8.912	12.001	20.115
6c	4-chlorophenyl	7.543	10.876	18.987
6d	2-fluorophenyl	12.111	18.234	28.456
6e	4-fluorophenyl	9.876	14.543	22.134
6f	2-methylphenyl	15.432	20.111	30.987
6g	4-methylphenyl	11.221	16.789	26.543
6h	4-methoxyphenyl	3.854	4.151	17.522

Data extracted from a study on the in vitro antiproliferative activity of novel 1,2,4-triazole-3-thiol derivatives.[1]

Table 2: Enzyme Inhibitory Activity of Azinane-Triazole-Based Derivatives

Compound ID	R Group	AChE IC50 (µM)	BChE IC50 (µM)	α-glucosidase IC50 (µM)
12a	Phenyl	1.25 ± 0.12	1.89 ± 0.23	45.32 ± 1.54
12d	4-Methylphenyl	0.73 ± 0.54	0.038 ± 0.50	36.74 ± 1.24
12h	4-Chlorophenyl	1.11 ± 0.09	1.56 ± 0.11	40.11 ± 1.11
12m	3,5-Dimethylphenyl	0.98 ± 0.08	0.017 ± 0.53	19.35 ± 1.28

Data extracted from a study on the synthesis and enzyme inhibition properties of 1,2,4-triazole bearing azinane analogues.[2]

Table 3: Antimicrobial Activity of 1,2,4-Triazole Derivatives

Compound ID	R Group	S. aureus MIC (µg/mL)	B. subtilis MIC (µg/mL)	P. aeruginosa MIC (µg/mL)
T5	4-Methoxyphenyl	12.5	25	12.3
T17	4-Nitrophenyl	50	50	25
Ciprofloxacin	-	12.5	25	12.5
Amoxicillin	-	25	12.5	50

Data extracted from a study on the in vitro antimicrobial activity of heterocyclic 1,2,4-triazole scaffolds.[3]

Experimental Protocols

Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Derivatives

A general method for the synthesis of the basic nucleus, 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, involves the following steps:

• Synthesis of Benzoic Acid Hydrazide: Benzoic acid is esterified and then reacted with hydrazine hydrate to form benzoic acid hydrazide.

• Formation of Potassium Dithiocarbazinate Salt: The benzoic acid hydrazide is then treated with carbon disulfide in an alkaline solution of ethanol to yield the potassium dithiocarbazinate salt.

• Cyclization: The potassium salt is cyclized by refluxing with an excess of hydrazine hydrate to form the 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol nucleus.[4]

• Synthesis of Schiff Bases and Final Compounds: The synthesized nucleus is then condensed with various aromatic aldehydes to form Schiff bases. These intermediates are subsequently cyclized with thioglycolic acid to produce the final thiazolidinone derivatives.[4]

In Vitro Anticancer Activity Assay (MTT Assay)

The in vitro cytotoxic effects of the synthesized compounds were evaluated against human cancer cell lines (e.g., A549, U87, and HL60) using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of approximately 5×10³ cells per well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved by adding a solubilizing agent, such as DMSO.

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Determination: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curves.

In Vitro Enzyme Inhibition Assay (e.g., Acetylcholinesterase)

The inhibitory activity of the compounds against acetylcholinesterase (AChE) can be determined using a modified Ellman's method.

• Enzyme and Substrate Preparation: Solutions of AChE, the substrate acetylthiocholine iodide (ATCI), and the chromogenic reagent 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) are prepared in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Incubation: The enzyme solution is pre-incubated with various concentrations of the test compound for a specific period (e.g., 15 minutes) at a controlled temperature.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate (ATCI) and DTNB.

• Absorbance Monitoring: The hydrolysis of acetylthiocholine to thiocholine, which reacts with DTNB to produce a yellow-colored anion, is monitored by measuring the change in absorbance at 412 nm over time using a spectrophotometer.

• Inhibition Calculation: The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the uninhibited enzyme. The IC50 value is determined from the dose-response curve.[2]

Visualizations

General Synthetic Workflow for 1,2,4-Triazole Derivatives

Caption: General synthetic route for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.

Hypothetical Signaling Pathway Inhibition

Caption: Illustrative diagram of a triazole analog inhibiting the PI3K/Akt/mTOR pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of heterocyclic 1,2,4-triazole scaffolds as promising pharmacological agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 5-Phenethyl-1H-triazol-3-ylamine: A Guide for Laboratory Professionals

The proper disposal of 5-Phenethyl-1H-triazol-3-ylamine is a critical aspect of laboratory safety and environmental responsibility. Due to its chemical structure, which includes a triazole ring and an amine group, this compound should be handled as a potentially hazardous substance. This guide provides essential, step-by-step information for the safe handling and disposal of this chemical, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-ventilated area, preferably

Personal protective equipment for handling 5-Phenethyl-1H-[1,2,4]triazol-3-ylamine

Essential Safety and Handling Guide for 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine in a laboratory setting. The following information is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

• Name: 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine

• Molecular Formula: C₁₀H₁₂N₄

• Molecular Weight: 188.23

Hazard Assessment and Personal Protective Equipment (PPE)

The primary hazards associated with 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine include skin irritation, serious eye irritation, and potential respiratory irritation.[4] It is also very toxic to aquatic life with long-lasting effects.[4] Therefore, strict adherence to the recommended personal protective equipment is mandatory to ensure personal safety and environmental protection.

Table 1: Personal Protective Equipment (PPE) Requirements

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety goggles with side shields or a face shield	Must be worn at all times when handling the compound to protect against splashes.[4]
Hands	Chemical-resistant gloves	Nitrile rubber gloves are recommended. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[4]
Body	Laboratory coat	A fully-buttoned lab coat is required to protect against skin contact.
Respiratory	Fume hood or respirator	All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[4] If a fume hood is not available, a NIOSH-approved respirator is necessary.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is critical to minimize the risk of exposure and contamination.

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Gather all necessary PPE as specified in Table 1 and inspect for integrity.

  • Prepare the work area by covering surfaces with absorbent, disposable liners.

  • Have a spill kit readily accessible.

• Handling and Use:

  • Don all required PPE before entering the designated handling area.

  • Perform all manipulations, including weighing and transferring, within the fume hood to control dust and vapors.

  • When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

  • Keep containers tightly closed when not in use.[3][5]

• Post-Handling:

  • Decontaminate all surfaces and equipment after use.

  • Remove PPE in the designated doffing area, avoiding self-contamination.

  • Wash hands and face thoroughly with soap and water after handling the substance.[4]

Caption: Workflow for handling the chemical.

Disposal Plan

All waste containing 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine must be treated as hazardous waste and disposed of according to institutional and local regulations.

Table 2: Waste Disposal Protocol

Waste Type	Disposal Procedure
Solid Waste	Collect any solid 5-Phenethyl-1H-[1][2][3]triazol-3-ylamine, including contaminated items (e.g., gloves, weighing paper), in a designated, leak-proof hazardous waste container.[6]
Liquid Waste	Collect solutions containing the compound in a separate, sealed, and chemically compatible hazardous waste container.[6]
Empty Containers	"Empty" containers that held the compound must be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.[7]

Disposal Workflow:

Caption: Disposal workflow for the compound.

Emergency Procedures

In the event of an exposure or spill, follow these emergency procedures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

• Spill: Evacuate the area. For small spills, absorb with an inert material and place it in a sealed container for disposal.[8] For large spills, contact your institution's Environmental Health and Safety (EHS) department.

References

• 1. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 2. atrainceu.com [atrainceu.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]